Stevioside (hydrate)

• Molecular Formula: C38H60O18 · XH2O
• Molecular Weight: 804.9
• InChI: InChI=1S/C38H60O18.H2O/c1-16-11-37-9-5-20-35(2,7-4-8-36(20,3)34(50)55-32-29(49)26(46)23(43)18(13-40)52-32)21(37)6-10-38(16,15-37)56-33-30(27(47)24(44)19(14-41)53-33)54-31-28(48)25(45)22(42)17(12-39)51-31;/h17-33,39-49H,1,4-15H2,2-3H3;1H2/t17-,18-,19-
• InChI Key: FVECWZKNZGXJJO-QMYNVHDOSA-N
• SMILES: C[C@]([C@]1([H])CC2)(CCC[C@@]1(C)C(O[C@@H]([C@@H]([C@@H](O)[C@@H]3O)O)O[C@@H]3CO)=O)[C@@]4([H])[C@]2(CC5=C)C[C@@]5(O[C@@](O[C@H](CO)[C@@H](O)[C@@H]6O)([H])[C@@H]6O[C@]([C@@H]([C@@H](O)[C@@H]7O)O)([H])O[C@@H]7CO)CC4.[XH2O]
• Synonyms: (2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl (4R,4aS,6aR,9S,11aR,11bS)-9-(((2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydro-

Description

Contextualization of Stevioside (B1681144) (Hydrate) within Steviol (B1681142) Glycoside Research

Stevioside (hydrate) is a prominent member of the steviol glycosides, a group of intensely sweet compounds extracted from the leaves of the Stevia rebaudiana Bertoni plant. internationalsteviacouncil.orgacs.org This plant, native to South America, belongs to the Asteraceae family and is known for producing these non-caloric sweeteners. internationalsteviacouncil.orgnih.gov Steviol glycosides are diterpene glycosides, with a shared core structure called steviol. nih.govagriculturejournals.cz What distinguishes each glycoside is the number and arrangement of glucose units attached to this steviol backbone. agriculturejournals.czscirp.org

Among the more than 30 identified steviol glycosides, stevioside and rebaudioside A are the most abundant. nih.govnih.gov Stevioside typically constitutes about 4-13% of the dry weight of stevia leaves. nih.govnih.gov Its sweetness is estimated to be 250-300 times that of sucrose (B13894). acs.orgchemicalbook.com While intensely sweet, stevioside is often associated with a slightly bitter aftertaste, a characteristic that has driven research into other glycosides like rebaudioside A, which is perceived as having a more palatable taste profile. agriculturejournals.czchemicalbook.com The entire group of steviol glycosides, including stevioside, is valued in the food and beverage industry as natural, non-caloric sugar substitutes. chemicalbook.comfoodstandards.gov.au

Historical Trajectories and Current Research Trends in Stevioside (Hydrate) Studies

The use of Stevia rebaudiana leaves as a sweetener by the indigenous people of Paraguay and Brazil dates back centuries. internationalsteviacouncil.orgacs.org However, the scientific investigation of its sweet components began much later. In 1931, French chemists M. Bridel and R. Lavielle were the first to isolate and identify the crystalline compound responsible for the sweetness, which they named "stevioside". acs.orgsteviasun.eu The complete chemical structure of stevioside was elucidated in 1952. nih.gov A significant milestone in its research was the total synthesis of stevioside, achieved in 1980 by Tomoya Ogawa and his colleagues in Japan. acs.org

Early research focused on the extraction, isolation, and basic characterization of stevioside. steviasun.eujetir.org The commercial production of stevioside began in the late 1970s, particularly in Japan, which embraced stevia as a primary non-sucrose sweetener. nih.govd-nb.info

Current research trends have diversified significantly. A major area of focus is the enzymatic modification of stevioside to improve its taste profile, primarily by reducing its bitterness. d-nb.inforesearchgate.net Techniques like transglycosylation are being explored to convert stevioside into rebaudioside A, which has a more desirable taste. d-nb.inforesearchgate.net Furthermore, researchers are investigating the potential health benefits of stevioside, including its anti-inflammatory, anti-cancer, and anti-diabetic properties. adipogen.comcaymanchem.comnih.gov Studies are exploring its effects on signaling pathways and its potential as a therapeutic agent. nih.govfrontiersin.org

Scope and Significance of Contemporary Stevioside (Hydrate) Investigations for Scientific Advancement

The ongoing investigation into stevioside (hydrate) holds considerable significance for various scientific fields. In food science and technology, research is crucial for developing better-tasting, natural, zero-calorie sweeteners to combat health issues associated with high sugar consumption, such as obesity and type 2 diabetes. jetir.orgcore.ac.uk Understanding the stability of stevioside under different pH and temperature conditions is vital for its application in a wide range of food and beverage products. cymitquimica.comresearchgate.net

From a pharmacological and biomedical perspective, the study of stevioside's biological activities is a burgeoning field. Research into its anti-hyperglycemic, anti-hypertensive, and anti-inflammatory effects could lead to the development of new therapeutic agents. agriculturejournals.czadipogen.com Investigations into its potential anti-cancer properties, including its effects on cell growth and apoptosis, are also underway. nih.govnih.gov

Moreover, the study of the biosynthesis of stevioside in the Stevia rebaudiana plant offers insights into plant secondary metabolism. agriculturejournals.cz Understanding the enzymatic pathways involved in its production could pave the way for biotechnological approaches, such as metabolic engineering, to enhance the yield of specific desirable steviol glycosides in the plant. agriculturejournals.czresearchgate.net

Physicochemical Properties of Stevioside (Hydrate)

Property	Value	Source
CAS Registry Number	57817-89-7	acs.org
Molecular Formula	C38H60O18	acs.org
Molar Mass	804.87 g/mol (anhydrous basis)	acs.orgsigmaaldrich.com
Appearance	White to light yellow crystalline powder	acs.orgchemicalbook.com
Melting Point	198 °C	acs.orgchemicalbook.com
Water Solubility	Approximately 4 g/L; 1g in 800ml water	acs.orgchemicalbook.com

| Sweetness | ~300 times sweeter than sucrose | acs.org |

Extraction, Isolation, and Purification Methodologies for Stevioside Hydrate

Conventional Extraction Techniques and Their Optimization

Traditional methods for extracting stevioside (B1681144) have long been established, primarily relying on solid-liquid extraction principles. These techniques are often characterized by their simplicity but may require significant solvent volumes and longer processing times. jetir.org

The choice of solvent is a crucial factor in the extraction of stevioside. Water is a common solvent due to its safety, availability, and ability to dissolve the polar steviol (B1681142) glycosides. benthamopenarchives.com Hot water extraction is a frequently used method where dried stevia leaves are steeped in hot water to leach out the desired compounds. wur.nl

Alcohols, particularly methanol (B129727) and ethanol (B145695), are also widely used, often in aqueous solutions. scielo.org.arumk.edu.my Studies have shown that binary solvent systems, such as methanol-water or ethanol-water mixtures, can enhance extraction efficiency. core.ac.uk For instance, a methanol:water mixture (80:20, v/v) has been identified as optimal for maximizing the yield of stevioside in certain extraction methods. core.ac.uk Ethanol is considered a "green solvent" and is highly recommended for producing phytotherapeutics and nutraceuticals. scielo.br Research indicates that 90% ethanol can extract more glycosides compared to water alone. ump.edu.my The selection of the solvent system is critical, as it influences not only the yield but also the subsequent purification steps. umk.edu.my

Maceration is a traditional solid-liquid extraction technique that involves soaking the plant material in a solvent for an extended period. jetir.org This process can be performed at room temperature (cold maceration) or with heating (decoction). scielo.org.ar For stevioside extraction, conventional cold extraction might involve soaking powdered stevia leaves for 12 hours. core.ac.uk Another related method is percolation, a semi-continuous process where a solvent is allowed to flow through a packed bed of the plant material. scielo.org.arunirioja.es

While straightforward, these methods can be time-consuming. jetir.org For example, optimizing maceration for stevia has involved parameters such as using a 50% ethanol concentration with a solvent-to-solid ratio of 118 mL/g at 54°C for 112 minutes. jetir.org A variation known as rapid solid-liquid dynamic extraction (RSLDE), which uses cyclic pressure, has been shown to reduce extraction times compared to conventional maceration. mdpi.comresearchgate.net

The efficiency of conventional extraction methods is significantly influenced by several key process parameters.

Temperature: Increasing the extraction temperature generally enhances the solubility of stevioside and the diffusion rate of the solvent into the plant matrix. bibliotekanauki.pl However, excessively high temperatures can lead to the degradation of the glycosides and the evaporation of the solvent. bibliotekanauki.pl Studies have found optimal temperatures for different solvents; for example, 70°C was found to be the optimal extraction temperature when using an ethanol-water solvent in a percolation system. unirioja.es Another study identified 40°C as the most preferred temperature for ethanol extraction to achieve the highest yield of stevioside. ump.edu.my

Time: The extraction yield increases with time until an equilibrium is reached between the solute concentration inside the plant material and in the bulk solvent. jetir.orgbibliotekanauki.pl Prolonging the extraction beyond this point does not improve the yield. Conventional methods like maceration can require long durations, such as 12 hours, to be effective. core.ac.uk

Solvent-to-Solid Ratio: A higher solvent-to-solid ratio generally leads to a greater extraction yield. jetir.orgbibliotekanauki.pl However, using an excessive amount of solvent is inefficient, as it requires more energy and time for the subsequent concentration step. jetir.orgbibliotekanauki.pl Research on maceration has pointed to an optimal solvent ratio of 118 mL/g. jetir.org

Table 1: Effect of Process Parameters on Conventional Stevioside Extraction

Parameter	General Effect	Optimal Conditions Found in Research	Source(s)
Temperature	Increases solubility and diffusion; risk of degradation at high temperatures.	70°C for ethanol-water percolation. unirioja.es 40°C for ethanol extraction. ump.edu.my	ump.edu.myunirioja.esbibliotekanauki.pl
Time	Yield increases until equilibrium is reached.	112 minutes for optimized maceration. jetir.org 12 hours for conventional cold extraction. core.ac.uk	jetir.orgcore.ac.ukbibliotekanauki.pl
Solvent-to-Solid Ratio	Higher ratio increases yield but can be inefficient.	118 mL/g for optimized maceration. jetir.org	jetir.orgbibliotekanauki.pl

| Solvent Type | Polarity affects selectivity and yield. | Methanol:water (80:20, v/v) showed high yields. core.ac.uk 70% ethanol for high purity extracts. unirioja.es | core.ac.ukunirioja.es |

Maceration and Related Liquid-Solid Extraction Methods

Advanced Extraction Technologies for Stevioside (Hydrate)

To overcome the limitations of conventional methods, such as long extraction times and high solvent consumption, advanced "green" extraction technologies have been developed. These methods often offer higher yields in shorter times while using less energy and solvent. jetir.orgbibliotekanauki.pl

Microwave-Assisted Extraction (MAE) utilizes microwave energy to heat the solvent and plant material, causing the plant cells to rupture and release their contents into the solvent. jetir.org This technique is known for its rapid extraction times and reduced solvent use. core.ac.uk

Research has demonstrated the high efficiency of MAE for stevioside. One study found that MAE performed at a power level of 80 W for just 1 minute at 50°C yielded 8.64% stevioside, which was significantly higher than the yields from conventional (6.54%) and ultrasound (4.20%) methods under the conditions tested. core.ac.uknih.govresearchgate.net The yield in MAE is sensitive to parameters like microwave power, temperature, and time. For instance, yields were found to decrease when power levels increased beyond 80 W or temperatures rose above 50°C, possibly due to the degradation or adsorption of the glycosides. core.ac.uk Another study reported that the greatest yield of steviol glycosides was obtained with microwave energy at 3.30 W/g for 2 minutes. nih.gov

Ultrasound-Assisted Extraction (UAE) employs high-frequency sound waves (typically >20 kHz) to create acoustic cavitation in the solvent. The collapse of these cavitation bubbles near the plant material generates microjets and shockwaves that disrupt the cell walls, enhancing mass transfer and accelerating the extraction process. jetir.org UAE is valued for improving extract yield by up to 1.5-fold at lower temperatures and significantly reducing extraction time compared to standard methods. jetir.org

The effectiveness of UAE is dependent on parameters such as ultrasonic power, temperature, and extraction duration. jetir.org One study optimized UAE conditions to a temperature of 68°C, a sonic power of 60W, and an extraction period of 32 minutes. jetir.org Another investigation found that using a 75% ethanol concentration, a sonication time of 43 minutes, and a leaf-to-solvent ratio of 0.28 g/mL provided the maximum yield of stevioside. nih.gov Research comparing extraction methods showed that UAE can be more effective than conventional maceration but less so than MAE in some cases. jetir.orgresearchgate.net For example, one comparative study reported a stevioside yield of 4.20% with UAE, compared to 8.64% with MAE and 6.54% with conventional extraction. core.ac.ukresearchgate.net However, other studies have reported UAE to be the most efficient method.

Table 2: Comparison of Stevioside Yield from Different Extraction Methodologies

Extraction Method	Solvent	Key Parameters	Stevioside Yield (%)	Source(s)
Conventional (Maceration)	Methanol:Water (80:20)	25°C, 12 h	6.54	core.ac.ukresearchgate.net
Ultrasound-Assisted (UAE)	Methanol:Water (80:20)	35 ± 5°C, 30 min	4.20	core.ac.ukresearchgate.net
Microwave-Assisted (MAE)	Methanol:Water (80:20)	80 W, 1 min, 50°C	8.64	core.ac.ukresearchgate.net
Ultrasound-Assisted (UAE)	Water	22-mm probe, 10 min	9.65 (96.48 mg/g)	international-agrophysics.org

| Ultrasound-Assisted (UAE) | 50% Ethanol | 5 min | 9.32 (93.18 mg/g dw) | mdpi.com |

Pressurized Hot Water Extraction (PHWE)

Pressurized Hot Water Extraction (PHWE), also known as subcritical water extraction, is a green extraction technique that utilizes water at elevated temperatures (typically between 100°C and 374°C) and high pressure to maintain its liquid state. nih.govsci-hub.ru This method enhances the extraction of steviol glycosides by altering the dielectric constant of water to be similar to that of organic solvents like ethanol or methanol, thereby increasing the solubility of less polar compounds like stevioside. sci-hub.ru

Research indicates that temperature is the most critical parameter in PHWE for recovering steviol glycosides. nih.gov Studies have shown that increasing the temperature significantly boosts the extraction yield. For instance, one study compared temperatures of 100°C, 130°C, and 160°C at a constant pressure of 10.34 MPa and found the highest recovery of stevioside at 160°C. nih.govsci-hub.ru The number of extraction cycles and the static extraction time also positively influence the yield. nih.govsci-hub.ru Combining PHWE with subsequent pressing, such as in a wine press, has been shown to further improve the extraction efficiency, yielding a concentrated juice with a high recovery of both stevioside and rebaudioside A. nutrizoadvancis.comakjournals.com

Table 1: Optimized Parameters for Pressurized Hot Water Extraction (PHWE) of Steviol Glycosides

Parameter	Optimal Range/Value	Reference
Temperature	100°C - 160°C	nih.govsci-hub.ru
Pressure	10.34 MPa (approx. 1500 psi)	nih.govsci-hub.ru
Static Time	5 - 10 minutes	nih.gov
Extraction Cycles	1 - 3 cycles	nih.govsci-hub.ru

Enzyme-Assisted Extraction Strategies

Enzyme-assisted extraction (EAE) is a targeted approach that uses specific enzymes to break down the plant cell wall, facilitating the release of intracellular contents, including stevioside. jetir.orgfoodsciencejournal.com The primary components of the plant cell wall are cellulose (B213188), hemicellulose, and pectin. Therefore, enzymes such as cellulases, hemicellulases, and pectinases are commonly employed to hydrolyze these structural polysaccharides. google.comresearchgate.net

This method is considered an environmentally friendly alternative to purely solvent-based extractions. foodsciencejournal.com The effectiveness of EAE depends on several factors, including the type and concentration of the enzyme, temperature, pH, and extraction time. jetir.org Research has demonstrated that a pre-treatment of stevia leaves with hydrolytic enzymes, sometimes aided by metal salts like ferric chloride (FeCl3), can significantly enhance the yield of stevioside. researchgate.netscirp.org One study reported that a combination of cellulase (B1617823) and a transition metal salt increased the stevioside yield to 72% with a purity of 98%. researchgate.netscirp.org This synergistic effect is attributed to the metal salt's role in assisting the enzymatic breakdown of the cell wall matrix. scirp.org

Table 2: Enzymes Used in the Extraction of Stevioside

Enzyme	Target Substrate	Effect on Extraction	Reference
Cellulase	Cellulose	Degrades the primary structural component of the plant cell wall.	google.comresearchgate.net
Hemicellulase	Hemicellulose	Breaks down hemicellulose, a complex polysaccharide in the cell wall.	google.comresearchgate.net
Pectinase	Pectin	Hydrolyzes pectin, which binds cellulose and hemicellulose fibers together.	google.comresearchgate.net

Multi-Stage Isolation and Purification Protocols

Following initial extraction, the crude liquid extract contains a complex mixture of steviol glycosides, pigments (chlorophylls, carotenoids), tannins, proteins, and other water-soluble compounds. steviashantanu.comnih.govbibliotekanauki.pl A multi-stage purification protocol is therefore essential to isolate stevioside and achieve the high purity required for commercial applications. scirp.orggoogle.com

Precipitation and Decolorization Techniques

The initial purification steps focus on removing suspended solids, high molecular weight substances, and colored impurities.

Electrocoagulation : This technique uses an electric current passed through aluminum or iron electrodes submerged in the extract. steviashantanu.comnih.govsteviashantanu.com The process generates metal hydroxides that act as coagulants, effectively removing pigments, tannins, proteins, and other colloidal materials. steviashantanu.comnih.gov Studies have shown that electrocoagulation can achieve over 85% color reduction with minimal loss of steviol glycosides. scribd.com It is considered a cost-effective and efficient alternative to chemical coagulation methods that use agents like calcium hydroxide (B78521) or ferric chloride. steviashantanu.comnih.gov

Activated Charcoal : Activated charcoal is widely used for decolorization due to its high porosity and large surface area, which allows it to adsorb large organic molecules like pigments. longdom.orglongdom.org The process involves mixing finely divided activated carbon with the extract or passing the extract through a packed bed of activated carbon. steviashantanu.com It is crucial to optimize parameters such as the amount of charcoal, temperature, pH, and contact time to maximize color removal while minimizing the adsorption and loss of stevioside. steviashantanu.com Optimal conditions have been reported at a pH of 7.0 and a temperature of 10°C, resulting in a steviol glycoside loss of only 2.72%. steviashantanu.com

Non-polar Solvent Pre-treatment : Treating the dried stevia leaves with a non-polar organic solvent before aqueous extraction can effectively remove surface waxes and some pigments. scirp.org

Membrane Filtration Systems

Membrane filtration is a pressure-driven separation technology that purifies and concentrates the extract based on molecular size. nih.gov It is a key "green" technology in modern stevioside production. scirp.org

Ultrafiltration (UF) : UF membranes, typically with a molecular weight cut-off (MWCO) between 1 and 100 kDa, are used to clarify the extract. researchgate.netscirp.org This step removes high molecular weight impurities such as proteins, polysaccharides, and suspended cell debris, while allowing the smaller stevioside molecules (molecular weight of 804.87 g/mol ) to pass through into the permeate. researchgate.netscirp.org A 30 kDa UF membrane, for example, can effectively clarify the extract, retaining 70-80% of leaf carotenoid pigments. scirp.org

Table 3: Role of Membrane Filtration in Stevioside Purification

Membrane Process	Typical MWCO	Function	Stevioside Fate	Reference
Ultrafiltration (UF)	1 - 100 kDa	Clarification: Removes proteins, polysaccharides, pigments	Passes to Permeate	researchgate.netscirp.org
Nanofiltration (NF)	~250 Da	Concentration: Removes water and mineral salts	Retained in Retentate	scirp.orgwebblauw.nlscirp.org

Ion Exchange Chromatography Applications

Ion exchange chromatography is a critical step for demineralization and further purification of the stevioside extract. scienceasia.orgsteviashantanu.comfao.orgfao.org The process typically involves passing the extract through a series of columns packed with ion exchange resins.

First, the extract is passed through a strong cation exchange resin to remove positively charged ions (cations) like Na+, K+, Ca2+, and Mg2+, as well as any cationic organic impurities. bibliotekanauki.plsteviashantanu.com Subsequently, the extract flows through an anion exchange resin column, which removes negatively charged ions (anions) and anionic organic impurities, including residual pigments. bibliotekanauki.plsteviashantanu.com

Following demineralization, a macroporous adsorbent resin is often used. steviashantanu.comfao.org These resins have a high affinity for steviol glycosides and selectively adsorb them from the aqueous solution. steviashantanu.com After the resin becomes saturated, the adsorbed glycosides are eluted using a solvent, typically ethanol or methanol. steviashantanu.com This step effectively separates the steviol glycosides from other water-soluble compounds like sugars, resulting in a significantly purer product. fao.orgseplite.com

Solvent Washing and Recrystallization Procedures

The final stage of purification involves crystallization to obtain high-purity stevioside. ijpsonline.com This process leverages the differential solubility of steviol glycosides in various solvents, most commonly methanol or ethanol. ijpsonline.comfao.orgmdpi.com

Research into Scalability and Economic Viability of Extraction Processes

The industrial-scale production of stevioside (hydrate) from Stevia rebaudiana leaves necessitates extraction processes that are not only efficient in yield and purity but are also scalable and economically viable. Research has increasingly focused on optimizing traditional methods and developing novel "green" technologies to meet the growing global demand for this natural, low-calorie sweetener. The economic feasibility of any extraction process is a complex balance of raw material costs, energy consumption, solvent use, processing time, and the capital investment required for equipment. steviashantanu.comprocurementresource.comresearchgate.net

A significant portion of the research into scalability centers on the transition from conventional solvent extraction, often using methanol or ethanol, to more sustainable and cost-effective methods. steviashantanu.comijpsonline.com While traditional techniques like maceration and thermal extraction are straightforward and have wide industrial application, they often suffer from low efficiency, lengthy processing times, and the need for large volumes of organic solvents, which can be costly and pose environmental concerns. ijpsonline.combibliotekanauki.pl

The most common initial step in industrial stevioside extraction is the use of hot water. steviashantanu.comprocurementresource.com This method is favored for its safety, low cost, and environmental friendliness. However, the efficiency of this crucial first step heavily influences the economics of the entire purification process. steviashantanu.com A key challenge is the bulky nature of dried stevia leaves, which can necessitate a high water-to-leaf ratio. This results in a dilute extract, requiring significant energy to remove the large volume of water during concentration, and larger processing vessels, which increases capital costs. steviashantanu.com Therefore, optimizing the water extraction step is paramount for industrial viability.

Modern "green" extraction technologies, such as Ultrasound-Assisted Extraction (UAE), Microwave-Assisted Extraction (MAE), and Rapid Solid-Liquid Dynamic Extraction (RSLDE), have been developed to provide better yields with reduced energy and solvent consumption. bibliotekanauki.plresearchgate.net However, these techniques are not always easily scalable to an industrial setting. bibliotekanauki.pl Research aims to bridge this gap by refining these methods to make them suitable for large-scale production. For instance, studies have shown that RSLDE can significantly shorten extraction times compared to conventional maceration, obtaining high yields of stevioside in just 20 minutes versus 90 minutes for the conventional method. researchgate.net Similarly, research into UAE has demonstrated its potential as a low-cost method that can increase extraction yields by a factor of 1.5 at lower temperatures and in shorter times compared to classical extraction. hielscher.com

The choice of purification methods following extraction also has a major impact on economic viability. Techniques like preparative chromatography, while effective at achieving high purity, can have high operational costs and may be difficult to scale up for industrial production. google.com Therefore, research is exploring simpler, less expensive, and scalable purification steps such as electrocoagulation, ion exchange, and membrane filtration (ultrafiltration and nanofiltration) to be integrated with the initial extraction. bibliotekanauki.plgoogle.com

A comparative study on different extraction methods highlighted the trade-offs involved. Hot-batch extraction was found to be more efficient in terms of initial yield compared to a cyclically pressurized method, but it also extracted more impurities, making the subsequent purification process more challenging and potentially more costly. mdpi.com This underscores that the most economically viable process is not necessarily the one with the highest initial extraction yield, but one that is optimized from start to finish.

Ultimately, the economic production of stevioside hinges on a holistic approach that considers every stage, from the cultivation of high-yield stevia varieties to the final crystallization of the pure compound. researchgate.net The ongoing research focuses on creating integrated, efficient, and green processes that minimize costs associated with energy, solvents, and time, thereby ensuring the commercial success of stevioside as a leading natural sweetener. nih.gov

Detailed Research Findings

Recent studies provide specific data on the efficiency and conditions of various extraction methods, offering insights into their scalability.

One study established an improved method using water as a solvent, followed by several purification steps including electrocoagulation and ion exchange. This process yielded 496 mg of crystalline stevioside from 100 g of leaves, a significant increase from previously reported yields, and was deemed scalable for industrial production. bibliotekanauki.pl

Another investigation compared modern extraction techniques. Using only water as a solvent, ultrasound-assisted extraction (UAE) yielded the highest recovery of stevioside (50.8 ± 0.1 mg/g). researchgate.net A separate study on UAE determined optimal conditions to be an extraction temperature of 68°C, a sonic power of 60 W, and an extraction time of 32 minutes, which increased extract yields by 1.5 times compared to classical methods. hielscher.com

Research into Rapid Solid-Liquid Dynamic Extraction (RSLDE) demonstrated its speed and efficiency. After only 20 minutes of extraction, the concentration of stevioside in the extract reached 413.6 mg/L. researchgate.net In contrast, a hot-batch extraction study showed that after 40 minutes, the stevioside concentration was 529.1 mg/L, but this method also co-extracted more impurities. mdpi.com

The choice of solvent remains a critical factor. While methanol is efficient due to its low boiling point, water is preferred for industrial-scale safety and cost. ijpsonline.com A study comparing different solvents found that a methanol extraction could achieve a stevioside recovery of 94.90%, while a hot water extraction at an optimized leaf-to-water ratio of 1:35 yielded a 7.53% stevioside content with a recovery of 80.21%. academicjournals.org

The table below summarizes findings from various studies on extraction methodologies.

Interactive Data Table: Comparison of Stevioside Extraction Methodologies

Extraction Method	Solvent	Key Parameters	Stevioside Yield/Concentration	Extraction Time	Source(s)
Improved Conventional	Water	78°C	496 mg / 100g leaves	4 hours	bibliotekanauki.pl
Ultrasound-Assisted (UAE)	Water	20°C, Solid/Liquid Ratio: 1:30	50.8 ± 0.1 mg/g	Not Specified	researchgate.net
Optimized UAE	Water	68°C, 60 W Power	1.5x increase vs. classical	32 minutes	hielscher.com
Rapid Solid-Liquid (RSLDE)	Water	Room Temperature	413.6 mg/L	20 minutes	researchgate.net
Hot-Batch Extraction	Water	Not Specified	529.1 mg/L	40 minutes	mdpi.com
Conventional Maceration	Methanol	Drug-Solvent Ratio: 1:8	Not Specified	1 - 1.5 hours	ijpsonline.com
Hot Water Extraction	Water	65°C, Leaves-Water Ratio: 1:35	7.53% content, 80.21% recovery	Not Specified	academicjournals.org
Methanol Extraction	Methanol	Methanol/Leaves Ratio: 4:1	94.90% recovery	Not Specified	academicjournals.org

Chemical Synthesis and Structural Modification of Stevioside Hydrate

Total Synthesis of Stevioside (B1681144) (Hydrate) from Steviol (B1681142)

The total synthesis of stevioside from steviol involves the controlled attachment of sugar moieties to the steviol backbone. Steviol, an ent-kaurene-type diterpene, serves as the core structure for steviol glycosides. wikipedia.orgfao.org Early total synthesis of stevioside from steviol has been reported. acs.org

Stereoselective Glycosidation Methods

A key challenge in the synthesis of steviol glycosides is achieving stereoselective glycosidation, particularly at the tertiary hydroxyl group at C-13 of steviol. acs.orgresearchgate.net Stereoselective methods are crucial for ensuring that the sugar molecules are attached with the correct orientation (e.g., β-linkage), which is essential for the biological activity and properties of the resulting glycoside. nih.gov Methods employing specific glycosyl donors, such as C2-branched disaccharide Yu donors, and controlled reaction conditions, including low temperatures and the use of phase-transfer catalysts, have been developed to address the challenges in achieving high stereoselectivity at the C-13 position. acs.orgresearchgate.netnih.govacs.org The choice of solvent and protecting groups, such as the 4,6-O-benzylidene group, can also influence the stereoselectivity of glycosylation. researchgate.netnih.govacs.org Glycosidation at the C19 carboxyl group of steviolbioside (B1681143) has been performed using methods involving silver carbonate-celite or Bis(tri-n-butyltin) oxide. tandfonline.com

Design and Synthesis of Stevioside (Hydrate) Analogues

The design and synthesis of stevioside analogues are pursued to explore variations in their chemical and biological properties. researchgate.netbenthamdirect.com This involves modifications to the steviol aglycone core and alterations to the sugar moieties attached. fishersci.atnih.gov

Modifications of the ent-Kaurene (B36324) Core (Steviol Aglycone)

Modifications of the ent-kaurene core of steviol can lead to analogues with altered properties. fishersci.atu-szeged.hu Research has explored the modification of the ent-beyerane isosteviol (B191626), which is obtained from steviol via a Wagner-Meerwein rearrangement. researchgate.netbenthamdirect.com Novel scaffolds have been synthesized through chemical modification of the isosteviol core. mdpi.com These modifications can involve the introduction of different functional groups or alterations to the existing ring structure. mdpi.com

Regioselective Glycosylation Strategies

Regioselective glycosylation strategies are employed to control the specific positions on the steviol backbone where sugar residues are attached. nih.gov Steviol glycosides have sugar moieties linked at the C13 hydroxyl group and the C19 carboxyl group. fao.org Enzymatic glycosylation using UDP-glucosyltransferases (UGTs) plays a significant role in the biosynthesis and potential synthesis of steviol glycosides, facilitating the regioselective transfer of sugar units. google.comfoodstandards.gov.auwikipedia.orgacs.org For example, UGT74G1 catalyzes the glycosylation of the C4 carboxylic acid moiety of steviolbioside to yield stevioside, while UGT76G1 catalyzes glycosylation at the C3 hydroxyl group of the C13 glucose to form rebaudioside A. acs.orgrug.nl Chemical glycosylation methods also aim for regioselectivity to synthesize specific analogues. nih.gov

Introduction of Diverse Sugar Residues (e.g., Rhamnose, Xylose)

While stevioside primarily contains glucose residues, the introduction of diverse sugar residues, such as rhamnose and xylose, is a strategy for synthesizing novel steviol glycoside analogues. fao.orgnih.govgoogle.com Naturally occurring steviol glycosides can differ in the number and structure of their carbohydrate modifications, including glucose, rhamnose, and xylose residues, at the C13 and C19 positions. google.comgoogle.com Chemical synthesis allows for the incorporation of these and other sugar types at specific positions on the steviol backbone or the existing glycoside structure. acs.orgnih.gov For instance, analogues have been synthesized by coupling acetylated steviolbioside with activated rhamnose or xylose derivatives. tandfonline.comtandfonline.comoup.com

Chemical Transformations of Stevioside (Hydrate)

Chemical transformations of stevioside (hydrate) can be carried out to modify its structure. researchgate.netfishersci.atwikipedia.org These transformations are not as widespread in the literature compared to modifications of steviol. researchgate.netbenthamdirect.com Examples of chemical transformations include methylation of steviolbioside heptaacetate and reduction of stevioside with hydrogen to yield dihydrostevioside. tandfonline.comoup.com The readily available natural product stevioside provides a diterpene core structure that can be explored for small molecule library development through functional group transformations. researchgate.net

Enzymatic and Microbiological Transformations of Stevioside (Hydrate)

Enzymatic and microbiological transformations offer promising routes for modifying the structure of stevioside, leading to derivatives with altered properties. These methods leverage biological catalysts to introduce specific changes to the glycosidic structure or the steviol core.

Enzymatic Transglycosylations for Derivative Production

Enzymatic transglycosylation is a key method for modifying the sugar moieties of stevioside. This process involves the transfer of glycosyl units from a donor molecule to stevioside, typically catalyzed by enzymes such as cyclomaltodextrin glucanotransferase (CGTase) or glucosidases steviashantanu.comrug.nlgoogle.com. CGTase, for instance, can transfer α-glucosyl units from starch or cyclodextrins to the C13 and C19 positions of stevioside steviashantanu.comgoogle.com.

Studies have shown that the position and number of added glucose residues significantly impact the sweetness intensity and quality of the resulting stevioside derivatives mdpi.comrug.nl. For example, mono- and di-trans-α-1,4-glycosylation at the C13 position have been reported to yield products with improved sweetness intensity and quality rug.nl. Conversely, glycosylation at the C19 position can sometimes lead to decreased sweetness and increased bitter aftertaste rug.nl.

Different enzyme-donor combinations have been explored for transglycosylation of stevioside, including CGTase with soluble starch or cyclodextrin, Biozyme L with maltose, and α-amylase with starch rug.nl. Microwave-accelerated transglycosylation (MAR) has also been investigated to potentially speed up the reaction time rug.nl. Recent research has focused on identifying highly efficient CGTases, such as one derived from Alkalihalobacillus oshimensis, which demonstrated high conversion rates of stevioside to glucosylated steviol glycosides with improved sensory attributes compared to products from commercial enzyme blends nih.gov.

Enzymatic transglycosylation can produce a complex mixture of products with varying degrees and positions of glucosylation steviashantanu.com. For example, treatment with CGTase can yield mono-, di-, tri-, and more glucosylated products at both the 19-O-glucosyl unit and the terminal glucosyl unit of the 13-O-sophorosyl moiety steviashantanu.com. Subsequent treatment with enzymes like β-amylase can be used to shorten longer oligo-glucosyl chains, potentially further improving sweetness steviashantanu.com.

Another enzymatic approach involves the use of UDP-glycosyltransferases (UGTs), which are native enzymes in Stevia rebaudiana involved in steviol glycoside biosynthesis google.combme.hu. These enzymes transfer sugars from UDP-activated donors google.com. Recombinant UGTs and microbial homologues, sometimes coupled with enzymes like sucrose (B13894) synthase to regenerate UDP donors, have been investigated for the bioconversion of stevioside to other steviol glycosides like rebaudioside A and rebaudioside E, which have different sweetness profiles bme.huresearchgate.net.

Microbial Biotransformation to Steviol Analogues (e.g., Hydroxylated Steviol Derivatives)

Microbial biotransformation can lead to modifications of the steviol core structure of stevioside, often after the glycosidic bonds are cleaved to yield the aglycone, steviol, or its isomer, isosteviol mdpi.comresearchgate.netacs.org. Microorganisms, particularly fungi, possess diverse enzymatic systems that can perform various reactions, including hydroxylation, on diterpenoid structures mdpi.comresearchgate.netresearchgate.net.

Isosteviol, obtained from the acid hydrolysis of stevioside, has been a substrate for microbial transformations researchgate.netacs.org. Fungi such as Aspergillus niger, Glomerella cingulata, and Mortierella elongata have been shown to transform isosteviol into hydroxylated derivatives researchgate.netacs.org. For example, Aspergillus niger can yield 7β-hydroxyisosteviol, 11β-hydroxyisosteviol, and 12β-hydroxyisosteviol from isosteviol acs.org. Glomerella cingulata can produce 17-hydroxyisosteviol, while Mortierella elongata can yield 7β-hydroxyisosteviol and 7-oxoisosteviol acs.org. These microbial transformations can be regio- and stereoselective mdpi.comresearchgate.net.

While much of the research on microbial transformation of steviol glycosides focuses on the aglycone isosteviol, the potential exists for microorganisms to directly transform stevioside or its initial hydrolysis products into novel analogues, including hydroxylated derivatives of steviol or isosteviol, with potentially altered biological activities mdpi.comthegoodscentscompany.com. Studies have also explored the microbial transformation of isosteviol lactone, a derivative of isosteviol, yielding hydroxylated and other modified compounds researchgate.net.

Computational Approaches to Stevioside (Hydrate) Structure-Activity Relationship

Computational methods play a crucial role in understanding the relationship between the structure of stevioside and its derivatives and their biological activities, particularly their interaction with taste receptors and other proteins nih.govmdpi.comacs.org. These approaches can predict binding affinities and guide the design of modified structures with improved properties.

Molecular Docking and Dynamics Simulations for Ligand-Receptor Interactions

Molecular docking is a widely used in silico technique to predict the binding modes and affinities of small molecules, such as stevioside and its analogues, with target proteins, such as taste receptors nih.govmdpi.comacs.orgresearchgate.net. Studies have employed molecular docking to investigate the interaction of steviol glycosides with human sweet taste receptors (hSTR) and bitter taste receptors (hBTR), specifically hT2R4 and hT2R14, which are known to be activated by steviol glycosides nih.govmdpi.comacs.org.

Molecular docking simulations can provide insights into the specific amino acid residues involved in the binding interaction and estimate the binding energy nih.govmdpi.comresearchgate.net. Research has shown a negative correlation between the binding free energy of steviol glycosides with bitter taste receptors (hT2R4 and hT2R14) and their perceived bitterness intensity acs.orgresearchgate.net. This suggests that compounds with weaker binding to bitter receptors may exhibit reduced bitterness acs.org.

Molecular dynamics (MD) simulations complement docking studies by providing a dynamic view of the ligand-receptor complex over time nih.govacs.orgresearchgate.net. MD simulations can assess the stability of the binding interaction and refine the binding energy calculations nih.govresearchgate.net. Steered molecular dynamics (SMD) simulations have been used to estimate the force required to extract stevioside from bitter taste receptors, providing further information about the strength of the interaction acs.orgresearchgate.net.

Beyond taste receptors, molecular docking and dynamics simulations have been applied to study the interaction of stevioside with proteins involved in other biological pathways, such as those related to glucose metabolism, including insulin (B600854) receptors (IR), GLUT-4, Akt, and IRS-1 frontiersin.orgnih.gov. These studies aim to understand the potential mechanisms underlying reported biological effects of stevioside and its derivatives frontiersin.orgnih.gov.

In Silico Prediction of Structural Modifications for Optimized Properties

Computational approaches, including quantitative structure-activity relationship (QSAR) analysis and in silico screening, can predict how structural modifications to stevioside might affect its properties, such as sweetness, bitterness, and interactions with specific biological targets mdpi.comresearchgate.netbiointerfaceresearch.comnih.gov.

By analyzing the correlation between the structural features of a series of steviol glycosides and their known sensory properties or biological activities, QSAR models can be developed to predict the properties of new, untested derivatives mdpi.comnih.gov. For instance, computational models based on the interaction energies of steviol glycosides with sweet and bitter taste receptors have shown a high correlation between cumulative interaction energies and perceived sweetness, suggesting that in silico methods can potentially predict the edulcorant profile of modified steviosides mdpi.com. These models can also provide insights into how the number and position of glucose residues influence sweetness and bitterness mdpi.com.

In silico approaches can guide the rational design of stevioside derivatives with improved palatability by identifying modifications predicted to enhance interaction with sweet receptors while reducing interaction with bitter receptors nih.govresearchgate.net. For example, computational studies have suggested that adding one or two glucose residues at the C13 position of stevioside might be an effective strategy to improve its taste profile mdpi.com.

Furthermore, in silico methods can be used to predict the potential biological activities of stevioside analogues by evaluating their predicted interactions with various protein targets biointerfaceresearch.comnih.gov. This can help prioritize the synthesis and experimental testing of derivatives that are most likely to exhibit desired pharmacological effects biointerfaceresearch.comnih.gov. Computational studies on steviol and its methylated derivatives, for instance, have explored their predicted interactions with enzymes related to depression, inflammation, and cancer biomarkers, highlighting the potential of in silico approaches in identifying promising analogues for further investigation biointerfaceresearch.com.

Biosynthesis and Biotechnological Production of Stevioside Hydrate

Elucidation of Steviol (B1681142) Glycoside Biosynthetic Pathway in Stevia rebaudiana

The biosynthetic pathway leading to steviol glycosides, including stevioside (B1681144), has been largely elucidated through various studies. This pathway involves a series of enzymatic steps that convert precursor molecules into the final glycosylated compounds. plos.orgnih.gov

Precursor Pathways and Key Enzymatic Steps (e.g., ent-Kaurene (B36324) Synthase, UDP-Glycosyltransferases)

The biosynthesis of steviol glycosides originates from the methylerythritol phosphate (B84403) (MEP) pathway located in plant cell plastids, which produces the precursors for diterpenoids. wikipedia.org Geranylgeranyl diphosphate (B83284) (GGDP) is a key intermediate in this pathway. researchgate.netnih.gov GGDP is converted to ent-kaurene through the action of ent-copalyl diphosphate synthase (CPPS) and ent-kaurene synthase (KS). researchgate.netnih.govrsc.org ent-Kaurene is then transported to the cytosol and undergoes oxidation to ent-kaurenoic acid via the activity of cytochrome P450 mono-oxygenases, including ent-kaurene oxidase (KO) and ent-kaurenoic acid 13-hydroxylase (KAH). researchgate.netnih.govrsc.org

The pathway diverges at ent-kaurenoic acid. While C-7 hydroxylation leads to gibberellins, hydroxylation at C-13 catalyzed by KAH directs the metabolic flux towards steviol synthesis. nih.gov Steviol then serves as the aglycone backbone for the various steviol glycosides. nih.govnih.gov

The glycosylation of steviol is carried out by UDP-dependent glycosyltransferases (UGTs) in the cytosol. rsc.orgnih.govpnas.org These enzymes transfer glucose moieties from activated UDP-glucose to specific positions on the steviol molecule. nih.govpnas.org The glycosylation steps are crucial for forming the different steviol glycosides, including stevioside. UGT85C2 is involved in the initial glycosylation of the C13 hydroxyl group of steviol, producing steviolmonoside. nih.govpnas.org This step is suggested to be a key regulatory point in the biosynthesis of steviol glycosides. nih.govpnas.org Subsequent glycosylation steps, catalyzed by enzymes like UGT74G1 and UGT76G1, lead to the formation of stevioside and other related compounds like rebaudioside A. plos.orgnih.govnih.govpnas.org Specifically, UGT74G1 catalyzes the glucosylation of the carboxylate group, contributing to stevioside formation. nih.govpnas.org

Transcriptomic Profiling for Identification of Biosynthetic Genes

Transcriptomic profiling has been employed as a valuable tool to identify genes involved in the steviol glycoside biosynthetic pathway in Stevia rebaudiana. dergipark.org.trnih.gov By analyzing gene expression patterns, researchers can identify candidate genes encoding the enzymes responsible for steviol glycoside synthesis. dergipark.org.trnih.gov Studies utilizing RNA sequencing (RNA-seq) have identified differentially expressed genes (DEGs) associated with steviol glycoside accumulation in different Stevia genotypes. nih.gov These analyses help in understanding the genetic regulation of the pathway and identifying potential targets for metabolic engineering to enhance stevioside production. dergipark.org.trnih.govmdpi.com For instance, transcriptomic analysis has highlighted the responses of genes in the terpenoid metabolism pathway to different nitrogen forms, suggesting their role in regulating steviol glycoside synthesis. mdpi.com The expression levels of genes such as ent-KAH and ent-KS1 have been shown to be upregulated in autotetraploid Stevia, correlating with higher steviol and steviol glycoside accumulation. mdpi.com

In Vitro Propagation and Tissue Culture for Enhanced Production

Due to challenges with conventional propagation methods like poor seed germination and slow vegetative growth, in vitro propagation and tissue culture techniques have been developed and utilized for mass propagation of Stevia rebaudiana and for enhancing steviol glycoside production. mdpi.comcore.ac.uk These biotechnological approaches offer controlled environments for plant growth and metabolite production. mdpi.comhilarispublisher.com

Micropropagation Techniques

Micropropagation involves the rapid multiplication of Stevia plants from small explants such as shoot tips or nodal segments under sterile conditions. hilarispublisher.com This technique allows for the production of a large number of uniform plantlets in a relatively short period, which is beneficial for scaling up steviol glycoside production. hilarispublisher.com Various protocols for in vitro organogenesis and micropropagation of Stevia have been developed. mdpi.com

Callus and Cell Suspension Culture Systems

Callus culture involves the induction and growth of undifferentiated cells from explants on a nutrient medium supplemented with plant growth regulators. hilarispublisher.comresearchgate.net While initial studies sometimes reported low or no accumulation of steviol glycosides in callus cultures, later research demonstrated the possibility of stevioside and rebaudioside A production in Stevia callus cultures by optimizing the culture conditions and media composition. researchgate.net

Cell suspension culture involves growing isolated plant cells in a liquid medium. hilarispublisher.com This system provides a homogeneous environment that is advantageous for studying biochemical pathways and can be used for producing high-value compounds like steviol glycosides, potentially through metabolic engineering. hilarispublisher.com Studies have explored the establishment of cell suspension cultures for stevioside production, investigating the effects of factors like growth regulators, pH, temperature, and agitation speed on stevioside yield. mdpi.comthejaps.org.pk For example, friable green calli produced on MS medium supplemented with specific concentrations of BAP, NAA, and 2,4-D were successfully used to establish cell suspension cultures capable of producing stevioside. thejaps.org.pk Elicitors have also been shown to enhance steviol glycoside production in callus and suspension cultures. hilarispublisher.comnih.gov

Hairy Root Cultures for Steviol Glycoside Accumulation

Hairy root cultures are established by transforming plant tissues with Agrobacterium rhizogenes, which induces the growth of genetically modified roots. core.ac.uk While Stevia leaves are the primary site of steviol glycoside accumulation in the whole plant, hairy root cultures have shown potential for the production of these compounds. core.ac.uknih.gov Hairy roots can exhibit rapid growth and accumulation of secondary metabolites. core.ac.uk Studies have demonstrated the synthesis and accumulation of several steviol glycosides, including stevioside and rebaudioside A, in Stevia hairy root cultures. nih.govresearchgate.net Elicitation with substances like methyl jasmonate and salicylic (B10762653) acid has been shown to enhance the accumulation and production of stevioside and rebaudioside A in hairy root cultures. researchgate.net Research indicates that manipulating culture conditions can influence the levels of steviol glycosides produced in hairy roots, correlating with the expression of biosynthetic genes like KAH and UGTs. nih.gov

Metabolic Engineering and Synthetic Biology for Stevioside (Hydrate) Production

Metabolic engineering and synthetic biology offer powerful tools to enhance stevioside production by modifying or reconstructing its biosynthetic pathway in suitable host organisms. mdpi.comgoogle.com These approaches aim to increase the yield of steviol and optimize the glycosylation steps to favor stevioside accumulation. mdpi.comnih.gov

Heterologous Expression in Microorganisms (e.g., Saccharomyces cerevisiae)

Heterologous expression involves transferring the genes encoding the enzymes of the stevioside biosynthetic pathway from Stevia rebaudiana into fast-growing microorganisms like Saccharomyces cerevisiae (baker's yeast) or Escherichia coli. google.comsteviashantanu.comdergipark.org.tr S. cerevisiae is a particularly attractive host due to its well-characterized genetics, ease of manipulation, and ability to perform complex protein modifications like glycosylation. steviashantanu.comfoodstandards.gov.au

Engineered yeast strains have been developed to produce steviol and various steviol glycosides by introducing the necessary heterologous genes. google.commdpi.comsteviashantanu.com This involves constructing modular pathways within the yeast to convert central carbon metabolites into the steviol backbone and then attaching glucose units via introduced UGTs. mdpi.comnih.gov Studies have successfully demonstrated the production of stevioside in engineered S. cerevisiae strains. mdpi.comnih.gov For instance, a S. cerevisiae strain was engineered to achieve a high yield of stevioside, reaching over 1 g/L in a bioreactor setting, by modularly constructing the steviol synthesis pathway and enhancing precursor supply. mdpi.comnih.gov

Pathway Optimization and Precursor Flux Enhancement

Optimizing the stevioside biosynthetic pathway in host organisms is crucial for maximizing production. This involves strategies to enhance the metabolic flux towards steviol and its glycosylated derivatives. One key aspect is increasing the supply of the precursor molecules, such as geranylgeranyl pyrophosphate (GGPP), which is the common precursor for all diterpenoids, including steviol. google.comnih.govdergipark.org.tr This can be achieved by overexpressing endogenous genes involved in the mevalonate (B85504) (MVA) pathway in S. cerevisiae, which produces isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP), the building blocks of GGPP. mdpi.comnih.govdergipark.org.tr Additionally, downregulating branching pathways that divert precursors to other compounds can further enhance the flux towards steviol biosynthesis. mdpi.comnih.gov

Another critical area of optimization is the efficiency of the glycosylation steps. Ensuring sufficient supply of the sugar donor, Uridine diphosphate glucose (UDP-glucose), is essential for UGT activity. mdpi.comsteviashantanu.comnih.govmdpi.com Strategies to enhance UDP-glucose availability, such as overexpressing genes involved in its synthesis, have been employed to improve stevioside production in engineered yeast. mdpi.comnih.govacs.org

Genetic Manipulation of Glycosyltransferases

Glycosyltransferases (UGTs) play a pivotal role in determining the final profile of steviol glycosides produced, as they catalyze the attachment of glucose units to the steviol backbone. mdpi.comgoogle.comsteviashantanu.com Genetic manipulation of UGTs is a key strategy to increase stevioside yield and potentially alter the ratio of different steviol glycosides. mdpi.commdpi.comdergipark.org.tr

This can involve screening for UGTs with higher catalytic efficiency or specificity for the glycosylation steps leading to stevioside. mdpi.comnih.gov Protein engineering of UGTs, through targeted mutagenesis, can also be used to improve their activity or substrate specificity, thereby enhancing stevioside formation and reducing the accumulation of unwanted by-products or intermediates. mdpi.comacs.orggoogle.com For example, modifications in specific UGTs have been shown to enhance the conversion of steviol or other steviol glycosides into desired compounds like rebaudioside M. nih.govacs.orgacs.org Co-expressing multiple UGT genes in engineered hosts is also a common approach to reconstitute the complete glycosylation pathway for stevioside synthesis. nih.govacs.org

Elicitation Strategies for Increased Stevioside (Hydrate) Yield

Elicitation is a biotechnological approach that involves treating plant cell or tissue cultures, or even whole plants, with specific molecules or environmental stresses to stimulate the production of secondary metabolites, including stevioside. fao.orgcabidigitallibrary.orgiitg.ac.inmdpi.comnih.gov Elicitors mimic stress conditions, triggering plant defense responses that can lead to increased biosynthesis of these compounds. cabidigitallibrary.orgmdpi.com

Application of Biotic Elicitors

Biotic elicitors are molecules derived from biological sources, such as components of pathogens or beneficial microbes, that trigger defense responses in plants. fao.orgcabidigitallibrary.orgmdpi.com Examples of biotic elicitors used in Stevia rebaudiana cultures include chitosan (B1678972) and yeast extract. fao.orgcabidigitallibrary.orgmdpi.com Studies have shown that the application of these biotic elicitors can significantly increase the content of steviol glycosides, including stevioside, in in vitro Stevia cultures. fao.orgcabidigitallibrary.orgmdpi.com For instance, treatment with chitosan at specific concentrations has been reported to enhance both shoot multiplication and total steviol glycoside content. fao.org Yeast extract has also demonstrated a positive impact on stevioside levels in micropropagated Stevia plantlets. mdpi.comnih.gov

Utilization of Abiotic Elicitors (e.g., Salt Stress, Nutrient Manipulation, Light Regimes)

Abiotic elicitors are non-biological factors or compounds that induce stress responses in plants, leading to enhanced secondary metabolite production. fao.orgcabidigitallibrary.orgiitg.ac.inmdpi.comnih.gov These can include environmental stresses like salt stress, manipulation of nutrient availability, and adjustment of light regimes. fao.orgiitg.ac.inmdpi.comnih.govnih.govdntb.gov.ua

Salt stress, typically applied using compounds like sodium chloride (NaCl), has been investigated for its effect on stevioside production. While high levels of salinity can inhibit plant growth, lower salinity levels have been shown to potentially stimulate the accumulation of stevioside and other steviol glycosides in Stevia cultures. mdpi.comnih.govresearchgate.net

Nutrient manipulation, such as altering the composition or concentration of macro- and micronutrients in the culture medium, can also influence stevioside production. iitg.ac.innih.gov The addition of specific substances, like casein hydrolysate, to the nutrient medium has been reported to enhance stevioside content in Stevia callus cultures. mdpi.com

Light regimes, including light intensity and spectral quality, are known to affect plant growth and secondary metabolite biosynthesis. nih.govnih.govdntb.gov.ua Optimizing light conditions during Stevia cultivation or in vitro culture can play a role in influencing stevioside yield. Full access to light is considered crucial for higher yields of leaves and steviol glycosides in Stevia rebaudiana. nih.gov

The application of abiotic elicitors, such as methyl jasmonate and salicylic acid, which act as stress-signaling molecules, has also been shown to increase stevioside synthesis in in vitro Stevia plantlets. fao.orgcabidigitallibrary.orgmdpi.com For example, methyl jasmonate treatment at a specific concentration resulted in a significant increase in stevioside content in in vitro plantlets. cabidigitallibrary.orgresearchgate.net

Here is a summary of some elicitor effects on stevioside production:

Elicitor Type	Elicitor	Concentration	Effect on Stevioside Production	Reference
Biotic	Chitosan (CH)	200 mg/L	Increased total SGs (44%) and stevioside content	fao.org
Biotic	Yeast Extract (YE)	50 mg/L	Increased total SGs (40%)	fao.org
Biotic	Yeast Extract (YE)	2.0 g/L	Increased stevioside from 1.56 to 14.54 mg/g DW	mdpi.comnih.gov
Biotic	Casein hydrolysate	0.5 g/L	Increased stevioside 8.38-fold (13.05 mg/g DW)	mdpi.com
Abiotic	Methyl Jasmonate (MeJA)	100 mg/L (or µM)	Increased total SGs (60%) and stevioside content; Highest stevioside content (50.07 mg/g DW)	fao.orgcabidigitallibrary.orgresearchgate.net
Abiotic	Salicylic Acid (SA)	Various concentrations	Increased stevioside synthesis	cabidigitallibrary.orgmdpi.com
Abiotic	NaCl	100 mM	Increased stevioside content (71 µL/mL)	researchgate.netnih.gov
Abiotic	Polyethylene glycol (PEG)	5%	Increased stevioside content (71 µL/mL) when combined with NaCl	researchgate.netnih.gov
Abiotic	Gibberellic acid (GA3)	4.0 mg/L	Increased stevioside content (70 µL/mL)	researchgate.netnih.gov

Advanced Analytical Methodologies for Stevioside Hydrate

Chromatographic Separation and Detection Techniques

Chromatography plays a vital role in isolating stevioside (B1681144) from complex mixtures, leveraging differences in properties such as polarity and size. Various chromatographic techniques are employed, often coupled with sensitive detection methods.

High-Performance Liquid Chromatography (HPLC) with UV Detection

HPLC is a widely used technique for the separation and quantification of stevioside. postepyfitoterapii.plnih.govscirp.orgjournalgrid.com This method typically involves a stationary phase, such as a reversed-phase C18 column, and a mobile phase, often a mixture of acetonitrile (B52724) and water or a buffer. nih.govscirp.orgjournalgrid.comresearchgate.net Stevioside, despite being a weak UV absorber, can be detected at wavelengths around 210 nm, which is common for compounds lacking strong chromophores. nih.govscirp.orgthermofisher.com

Research findings demonstrate the effectiveness of HPLC with UV detection for stevioside analysis. For instance, a method utilizing an Agilent ZORBAX C18 column (4.6 × 250 mm, 5 μm) with an isocratic mobile phase of 32:68 acetonitrile and 10 mM sodium phosphate (B84403) buffer (pH 2.6) at a flow rate of 1 mL/min and detection at 210 nm has been reported for the estimation of stevioside in food matrices. nih.govresearchgate.net This method showed limits of detection (LOD) and quantification (LOQ) for stevioside in various food samples ranging from 1.679–2.912 mg/kg and 5.596–9.707 mg/kg, respectively. nih.govresearchgate.net

Another HPLC method for stevioside quantification in Stevia rebaudiana extract used an AGILENT 1100 Gradient System with a Diode Array Detector (DAD) and a 4.6 mm x 250 mm, 5.0 μm RP C-18 column. journalgrid.com The mobile phase was acetonitrile and 0.1% orthophosphoric acid (pH 3.0) at a ratio of 90:10, with detection at 210 nm and a flow rate of 0.7 mL/min. journalgrid.com Stevioside exhibited a retention time of 5.165 minutes under these conditions. journalgrid.com

HPLC is considered a reference method and is widely used for the estimation of steviol (B1681142) glycosides from stevia. nih.govresearchgate.net

Ultra-High Performance Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (UHPLC-ESI-MS/MS)

UHPLC-ESI-MS/MS offers enhanced separation efficiency, speed, and sensitivity compared to conventional HPLC, particularly for complex samples containing multiple steviol glycosides. nih.govunil.chmdpi.com Coupled with ESI-MS/MS, this technique provides highly specific detection and structural information through the fragmentation of ions. mdpi.com

UHPLC-ESI-MS/MS has been applied for the profiling and identification of steviol glycosides, including stevioside, in Stevia rebaudiana extracts and food products. nih.govmdpi.comacs.org A validated UHPLC-ESI-MS/MS method for determining nine types of steviol glycosides in foods and beverages achieved separation and detection within 7 minutes. mdpi.com This rapid analysis is beneficial for high-throughput applications. The use of MS/MS allows for the selective detection of stevioside based on its unique mass-to-charge ratio and fragmentation pattern, improving accuracy and reducing interference from co-eluting compounds. mdpi.com

High-Performance Thin-Layer Chromatography (HPTLC)

HPTLC is a planar chromatographic technique that provides a relatively simple, cost-effective, and high-throughput approach for the analysis of stevioside, particularly for screening and semi-quantitative analysis of plant extracts. postepyfitoterapii.plnih.govmerckmillipore.comresearchgate.netuni-giessen.de Separation is performed on a stationary phase, typically silica (B1680970) gel coated on a plate, using a mobile phase that moves through the layer by capillary action. merckmillipore.comresearchgate.net Detection is often achieved by UV visualization or by using derivatization reagents followed by detection under white light. merckmillipore.com

HPTLC methods have been developed for the simultaneous estimation of stevioside and other steviol glycosides like rebaudioside A in Stevia rebaudiana leaves. postepyfitoterapii.plnih.govresearchgate.net One reported HPTLC method used precoated silica gel 60 F₂₅₄ TLC plates with a mobile phase consisting of ethyl acetate:formic acid:glacial acetic acid:water (100:11:11:27 v/v/v) with 0.1% TFA. merckmillipore.com Stevioside was detected with an hRf value of 27 using UV at 254 nm or 366 nm, or after derivatization. merckmillipore.com Another method used chloroform:methanol (B129727):water (60:32:4 v/v/v) as the mobile phase, achieving separation with Rf values of 0.33 ± 0.03 for stevioside. researchgate.net HPTLC is considered a useful tool for plant material analysis as it requires less sample purification compared to column techniques. postepyfitoterapii.pl

Other Chromatographic Approaches (e.g., Column Chromatography, Droplet Counter-Current Chromatography)

Besides the commonly used techniques, other chromatographic methods are also applied in the analysis and purification of stevioside. Column chromatography, often utilizing silica gel as the stationary phase and solvent gradients of increasing polarity, is frequently employed for the initial purification of crude stevioside extracts from plant material. academicjournals.org This can help in separating stevioside from less polar or more polar compounds present in the extract.

Droplet Counter-Current Chromatography (DCCC) is another technique that has been used for the separation of steviol glycosides, including stevioside. nih.govresearchgate.netcqu.edu.audss.go.th DCCC is a liquid-liquid chromatography method that does not use a solid support, reducing irreversible adsorption and allowing for the separation of polar compounds. dss.go.th It has been reported for the purification of Stevia rebaudiana sweet constituents. cqu.edu.au High-speed counter-current chromatography (HSCCC) is a related technique that has also been explored for separating steviol glycosides and offers advantages such as simpler operation compared to some other counter-current techniques. dss.go.thjetir.org

Spectroscopic and Spectrometric Characterization Methods

Spectroscopic and spectrometric techniques provide valuable information about the structure and identity of stevioside.

Nuclear Magnetic Resonance (NMR) Spectroscopy (e.g., ¹H-NMR)

NMR spectroscopy, particularly ¹H-NMR, is a powerful tool for the structural elucidation and confirmation of stevioside. scirp.orgadipogen.comgoogle.comgoogle.comresearchgate.netresearchgate.netscirp.org By analyzing the chemical shifts, splitting patterns, and integration of signals in the ¹H-NMR spectrum, the number and types of hydrogen atoms in the stevioside molecule and their connectivity can be determined. researchgate.netresearchgate.netscirp.org

Other NMR techniques, such as ¹³C-NMR, COSY, HMQC, and HMBC, can provide complementary information about the carbon skeleton and through-bond and through-space correlations, further aiding in the complete structural assignment of stevioside. researchgate.netscirp.org

Liquid Chromatography-Mass Spectrometry (LC-MS)

Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful technique extensively employed for the analysis of stevioside and other steviol glycosides due to its high sensitivity and selectivity. LC-MS methods allow for the separation of complex mixtures followed by the detection and identification of individual components based on their mass-to-charge ratio (m/z). Various LC-MS approaches have been developed for the determination of stevioside in different sample types, including plant extracts and food products. scispace.commerieuxnutrisciences.comresearchgate.netiacademic.infounimi.it

LC-MS methods often utilize reversed-phase or hydrophilic interaction liquid chromatography (HILIC) columns for the separation of steviol glycosides. scispace.commerieuxnutrisciences.comresearchgate.net For instance, reversed-phase HPLC coupled with UV detection has been established for stevioside determination in Stevia rebaudiana plant extracts. scispace.com The use of superficially porous particle columns in HPLC-UV methods has demonstrated baseline separation for multiple steviol glycosides, including stevioside, within short run times. eurofins.com LC-MS is also used for untargeted analysis to profile main compounds in Stevia leaf extracts. nih.gov

In LC-MS analysis, mass analyzers such as quadrupole-time of flight (QTOF) and triple quadrupole (QqQ) are commonly used. nih.govnih.goveprajournals.com Electrospray ionization (ESI) is a frequent ionization technique, often operated in negative mode for steviol glycosides. nih.govnih.govresearchgate.net The molecular ion of stevioside is typically observed as the deprotonated molecule [M-H]⁻ at m/z 803. utm.myutm.mynih.govresearchgate.netsciepub.com

Electrospray Ionization-Mass Spectrometry (ESI-MS/MS) for Degradation Product Identification

Electrospray Ionization-Tandem Mass Spectrometry (ESI-MS/MS) is particularly valuable for identifying degradation products of stevioside. This technique involves the fragmentation of selected ions, providing structural information about the parent compound and its breakdown products. utm.myutm.myresearchgate.net

Studies investigating the degradation of stevioside under various stress factors, such as acid and base hydrolysis, UV exposure, thermal heating, and oxidation, have utilized ESI-MS/MS to identify the resulting degradation products. utm.myutm.my For example, acid-base hydrolysis and UV exposure can cause the breakdown of glycoside bonds in stevioside. utm.myutm.my ESI-MS/MS analysis has identified steviolbioside (B1681143) ([M-H]⁻ at m/z 641), steviolmonoside ([M-H]⁻ at m/z 479), and steviol ([M-H]⁻ at m/z 317) as degradation products of stevioside. utm.myutm.myresearchgate.netsciepub.com The characteristic fragmentation pattern often involves the loss of glucose units, corresponding to a mass loss of 162 Da. utm.myutm.myresearchgate.net

ESI-MS/MS methods have been applied to analyze steviol glycosides and their degradation products in various matrices, including food and beverages. merieuxnutrisciences.comresearchgate.netmdpi.comnih.gov The use of LC-ESI-MS/MS allows for the separation and subsequent identification and quantification of these compounds, providing insights into the stability of stevioside in different formulations. researchgate.netnih.gov

Method Validation and Quantification in Complex Biological and Chemical Matrices

Method validation is a critical step to ensure the reliability, accuracy, and precision of analytical methods used for the quantification of stevioside in complex biological and chemical matrices. scispace.comeurofins.commdpi.commdpi.comresearchgate.net Validation parameters typically assessed include selectivity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ). scispace.comeurofins.commdpi.commdpi.com

Precision, Accuracy, and Recovery Assessments

Precision refers to the agreement among individual measurements of the same homogeneous sample under specified conditions. It is often expressed as relative standard deviation (RSD). scispace.commdpi.comaip.org Accuracy relates to the closeness of the measured value to the true value and is commonly evaluated through recovery studies. scispace.commdpi.comaip.org Recovery assessments involve spiking a known amount of the analyte into a sample matrix and determining the percentage of the added analyte that is recovered by the method. scispace.commdpi.comaip.org

Validated HPLC methods for stevioside analysis have reported acceptable precision values with RSD typically below 2.5% for both intraday and interday precision. scispace.comaip.org Recovery rates for stevioside in various matrices have been reported within acceptable ranges, often between 80% and 120%, indicating good accuracy of the methods. nih.govmdpi.comijltemas.in For example, recovery rates between 86.8% and 102.4% for stevioside have been demonstrated when spiking food and beverage matrices. ijltemas.in

Data from method validation studies provide crucial information about the performance characteristics and suitability of the analytical method for its intended use. mdpi.com

Interactive Data Table: Precision and Recovery of Stevioside Analysis

Parameter	Intraday Precision (RSD%)	Interday Precision (RSD%)	Mean Recovery (%)	Source
Stevioside	0.31 – 1.81	0.37	101.04	aip.org
Stevioside (HPLC)	< 2.5	< 2.5	97 – 99	scispace.com
Steviol glycosides (HPLC)	-	-	83.57 – 104.84	mdpi.com
Stevioside (HPLC)	-	-	86.8 – 102.4	ijltemas.in

Note: Data compiled from various sources, specific matrix and conditions may vary.

Application in Plant Extracts and Fermented Products

Validated analytical methods, particularly those based on LC-MS, are widely applied for the quantification of stevioside in complex matrices such as plant extracts and fermented products. nih.govwikipedia.orgsigmaaldrich.com

Analysis of Stevia rebaudiana leaves and extracts is a primary application, where stevioside is a major component along with other steviol glycosides like rebaudioside A. scispace.comaip.orgnutrafoods.eu LC-MS methods are used to determine the content of stevioside in dried leaves and extracts, providing data on the composition and quality of the raw material. scispace.comiacademic.infonutrafoods.eu

The determination of stevioside in fermented products, such as fermented milk and yogurt, presents challenges due to the complex matrix composition. merieuxnutrisciences.commdpi.com Validated HPLC methods with appropriate sample pretreatment steps have been developed to accurately measure steviol glycoside levels in these products. mdpi.com Recovery tests in fermented milk have shown acceptable results, demonstrating the applicability of the methods in such matrices. mdpi.com LC-MS/MS has also been used to analyze steviol glycosides in complex food matrices including yogurt. merieuxnutrisciences.com Furthermore, LC-MS has been employed to detect stevioside in fermentation broth during the synthesis of stevioside in microorganisms like Saccharomyces cerevisiae. nih.gov

Molecular and Cellular Mechanisms of Action of Stevioside Hydrate Non Human/in Vitro Focus

Antioxidant Activity and Oxidative Stress Modulation

Stevioside (B1681144) has demonstrated antioxidant capabilities in various in vitro and in vivo settings, contributing to the modulation of oxidative stress. biochemjournal.com

In Vitro Capacity and Cellular Pathways (e.g., Nrf2/HO-1 Pathway)

In vitro studies have explored the capacity of stevioside to exert antioxidant effects and the cellular pathways involved. While some research indicates a weak direct radical scavenging activity compared to known antioxidants like quercetin, stevioside appears to protect cells from oxidative stress by enhancing the endogenous antioxidant system. nih.gov The nuclear erythroid factor 2 (Nrf2)-heme oxygenase-1 (HO-1) pathway is a critical regulator of the cellular redox state. mdpi.com Studies have shown that stevioside can preserve or upregulate Nrf2 protein levels, suggesting that its antioxidant effects may be mediated, at least in part, through the activation of the Nrf2-HO-1 signaling pathway. nih.govmdpi.comnih.gov For instance, research in liver damage models indicated that stevioside protected against oxidative stress potentially by upregulating the endogenous antioxidant machinery regulated by the Nrf2 pathway. nih.gov Similarly, in the context of osteoarthritis, stevioside was found to attenuate the condition by regulating the Nrf2/HO-1/NF-κB pathway in mouse chondrocytes. nih.gov

Data on the effect of stevioside on antioxidant enzyme activity in vitro further supports its role in modulating oxidative stress. In diquat-induced oxidative stress in intestinal porcine epithelial cells (IPEC-J2), stevioside pretreatment significantly increased the activity of total superoxide (B77818) dismutase (T-SOD), catalase (CAT), and glutathione (B108866) peroxidase (GSH-Px). mdpi.com

Antioxidant Enzyme	Effect of Stevioside Pretreatment (IPEC-J2 cells + Diquat)	Citation
T-SOD	Significantly increased activity	mdpi.com
CAT	Significantly increased activity	mdpi.com
GSH-Px	Significantly increased activity	mdpi.com

Anti-Inflammatory Effects and Associated Signaling Pathways

Stevioside exhibits anti-inflammatory properties, which have been investigated extensively in vitro and in non-human models. researchgate.netsci-hub.senih.govmdpi.com These effects are often linked to its modulation of key signaling pathways involved in the inflammatory response.

Regulation of NF-κB and MAPK Pathways

A primary mechanism by which stevioside exerts its anti-inflammatory effects is through the regulation of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways. mdpi.comresearchgate.netsci-hub.semdpi.comfrontiersin.orgresearchgate.netnih.govresearchgate.net Studies in various cell types, including macrophages and intestinal epithelial cells, have demonstrated that stevioside can suppress the activation of NF-κB induced by inflammatory stimuli such as lipopolysaccharide (LPS) or diquat. mdpi.comresearchgate.netnih.govmdpi.comresearchgate.net This suppression involves the inhibition of phosphorylation and degradation of IκB, an inhibitor protein that sequesters NF-κB in the cytoplasm, as well as the phosphorylation of NF-κB itself (specifically the p65 subunit). mdpi.comsci-hub.sefrontiersin.org

Simultaneously, stevioside has been shown to attenuate the activation of MAPK pathways, including ERK1/2, JNK, and p38. mdpi.comsci-hub.sefrontiersin.orgresearchgate.netresearchgate.net Inhibition of these pathways is crucial in reducing the production of pro-inflammatory mediators. mdpi.comfrontiersin.org For instance, in LPS-stimulated RAW264.7 cells, stevioside suppressed inflammatory cytokine secretion by downregulating both NF-κB and MAPK signaling pathways. researchgate.net In mouse chondrocytes, stevioside blocked the activation of PI3K/Akt/NF-κB and MAPK signaling pathways stimulated by IL-1β, leading to decreased cellular inflammation. researchgate.net

Signaling Pathway	Effect of Stevioside	Key Events Modulated	Citation
NF-κB	Inhibition of activation	Suppressed IκB phosphorylation/degradation, reduced NF-κB (p65) phosphorylation	mdpi.comsci-hub.senih.govmdpi.comfrontiersin.orgresearchgate.netresearchgate.net
MAPK (ERK, JNK, p38)	Attenuation of activation	Inhibited phosphorylation of ERK1/2, JNK, and p38	mdpi.comsci-hub.sefrontiersin.orgresearchgate.netresearchgate.net

Modulation of Inflammatory Mediators (e.g., iNOS, Cox-2, MMPs)

The regulation of NF-κB and MAPK pathways by stevioside translates into the modulation of various inflammatory mediators. Studies have consistently shown that stevioside can downregulate the expression and production of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1 beta (IL-1β) in response to inflammatory stimuli in various cell lines, including macrophages and intestinal cells. mdpi.comresearchgate.netsci-hub.senih.govmdpi.comresearchgate.net

Furthermore, stevioside has been observed to suppress the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), enzymes that produce key inflammatory mediators nitric oxide (NO) and prostaglandins, respectively. sci-hub.senih.govmdpi.comnih.govresearchgate.net In mouse chondrocytes stimulated with IL-1β, stevioside significantly decreased the expression of iNOS and COX-2 in a dose-dependent manner. nih.gov

Stevioside has also shown effects on matrix metalloproteinases (MMPs), enzymes involved in the degradation of the extracellular matrix, which play a role in inflammatory conditions like osteoarthritis. In IL-1β-induced mouse chondrocytes, stevioside inhibited the generation of MMP-13 and ADAMTS-4. nih.govnih.gov

Inflammatory Mediator	Effect of Stevioside	Cellular Context (Examples)	Citation
TNF-α	Downregulated expression/secretion	IPEC-J2 cells, THP-1 cells, RAW264.7 cells	mdpi.comresearchgate.netsci-hub.senih.govmdpi.comresearchgate.net
IL-6	Downregulated expression/secretion	IPEC-J2 cells, THP-1 cells, RAW264.7 cells	mdpi.comresearchgate.netsci-hub.senih.govmdpi.comresearchgate.net
IL-1β	Downregulated expression/secretion	THP-1 cells, RAW264.7 cells	researchgate.netnih.govmdpi.comresearchgate.net
iNOS	Suppressed expression	RAW264.7 cells, mouse chondrocytes	sci-hub.senih.govmdpi.comnih.govresearchgate.net
COX-2	Suppressed expression	RAW264.7 cells, mouse chondrocytes	sci-hub.senih.govmdpi.comnih.govresearchgate.net
MMP-13	Inhibited generation	Mouse chondrocytes	nih.govnih.gov
ADAMTS-4	Inhibited generation	Mouse chondrocytes	nih.govnih.gov

Immunomodulatory Actions

Beyond its direct anti-inflammatory effects, stevioside has also demonstrated immunomodulatory actions in various in vitro and non-human models. nih.govresearchgate.net These effects are often intertwined with its influence on inflammatory pathways.

Studies have indicated that stevioside can influence the production of both pro-inflammatory and anti-inflammatory cytokines. While it downregulates pro-inflammatory cytokines, some research suggests it can upregulate anti-inflammatory cytokines like IL-10 and TGF-β1 in LPS-stimulated macrophages. nih.govmdpi.com This dual action contributes to a more balanced immune response.

Furthermore, in silico studies have suggested that stevioside may interact with key receptors involved in immune and inflammatory responses, such as tumor necrosis factor receptor (TNFR)-1 and Toll-like receptor (TLR)-4-MD2, potentially promoting an antagonistic action against pro-inflammatory mediators. nih.govnih.gov Stevioside's ability to interfere with the NF-κB signaling pathway, which is critical for regulating genes involved in the inflammatory response and immune system, underscores its immunomodulatory potential. nih.govmdpi.comresearchgate.net

Influence on Cellular Metabolism and Function

In vitro studies have explored the effects of stevioside (hydrate) on key aspects of cellular metabolism and function, including its impact on pancreatic beta-cells under glucotoxic conditions and its interaction with specific metabolic enzymes.

Effects on Pancreatic β-Cell Function in Glucotoxicity Models (e.g., MIN6 Cells)

Research utilizing isolated mouse islets and clonal beta-cell lines, such as INS-1E (a model functionally similar to MIN6 cells), has demonstrated that stevioside can influence pancreatic beta-cell function, particularly in the context of glucotoxicity caymanchem.comnih.govnih.gov. Chronic exposure to high glucose levels can impair glucose-stimulated insulin (B600854) secretion (GSIS), a characteristic defect in glucotoxicity nih.gov. Stevioside has been shown to partly counteract this impairment of GSIS in both isolated mouse islets and INS-1E cells exposed to high glucose concentrations nih.gov. Similarly, stevioside counteracted the decreased GSIS observed during lipotoxicity in isolated rat islets and INS-1E cells nih.gov. These findings suggest that stevioside possesses properties that directly affect beta-cells to prevent the negative effects of glucotoxicity and lipotoxicity on insulin secretion nih.govnih.gov.

Regulation of Enzymes (e.g., Acetyl-CoA Carboxylase)

Acetyl-CoA Carboxylase (ACC) is recognized for its pivotal role in glucose-stimulated insulin secretion in pancreatic beta-cells nih.gov. Studies have investigated the relationship between stevioside, glucotoxicity, and ACC activity. During glucotoxicity, ACC gene expression, ACC protein, and phosphorylated ACC protein were observed to increase in INS-1E beta-cells nih.gov. Pretreatment with stevioside further increased ACC gene expression, leading to strikingly elevated ACC activity and increased glucose uptake, which was accompanied by enhanced GSIS nih.gov. This suggests that stevioside may, to some extent, counteract glucotoxicity through increased ACC activity nih.gov.

However, another study investigating the effects of stevioside on impaired beta-cell function during lipotoxicity in rat islets and INS-1E cells found that while stevioside counteracted the impaired GSIS, it did not alter levels of ACC protein, phosphorylated-ACC, or ACC activity nih.gov. This indicates that the mechanisms by which stevioside counteracts lipotoxicity may differ from its effects during glucotoxicity, or that its interaction with ACC is context-dependent nih.gov.

Furthermore, in HepG2 liver cells, Stevioside-decorated selenium nanoparticles were found to have inhibitory effects on the expression of genes involved in de novo lipogenesis, including acetyl-CoA carboxylase 1 (ACC1) researchgate.net.

Anticancer Activity in Cell Line Models

In vitro studies have indicated that stevioside (hydrate) exhibits anticancer activity across a range of human cancer cell lines through various mechanisms, including the induction of apoptosis and the inhibition of cell proliferation.

Induction of Apoptosis and Modulation of Apoptotic Proteins (e.g., Bcl-xL, Bcl-2, Bax, Caspase-3)

Stevioside has been shown to induce apoptosis, a programmed cell death pathway, in several cancer cell lines. In human osteosarcoma (SaOs2) cells, stevioside treatment was associated with significant apoptotic induction and modulated the levels of apoptosis-related proteins. Specifically, it led to a decrease in the levels of Bcl-xL and Bcl-2 genes, while increasing the level of the Bax gene nih.gov. The increased Bax/Bcl-2 ratio is indicative of a mitochondrial apoptotic pathway being involved oncotarget.com.

Studies in gastrointestinal cancer cells have also shown that steviol (B1681142), a metabolite of stevioside, induces a mitochondrial apoptotic pathway, evidenced by an increased Bax/Bcl-2 ratio oncotarget.commdpi.com. While some studies suggest a caspase-3 independent mechanism may be involved in steviol-induced apoptosis in gastrointestinal cancer cells, others indicate the involvement of caspases oncotarget.comalliedacademies.org.

In human prostate cancer (PC-3) cells, stevioside extract significantly increased the fold change of Caspase-3, indicating effective apoptosis induction ccij-online.orgccij-online.org. It also inhibited the Bcl-2 gene, showing a decrease in fold change with increasing concentration ccij-online.orgccij-online.org.

Stevioside treatment in ovarian cancer (OVCAR-3) cells led to increased levels of both caspase-3 and caspase-9 activities in a dose-dependent manner alliedacademies.org. This increase in caspase activity further supports the induction of apoptosis via the intrinsic apoptotic pathway alliedacademies.org.

In human breast cancer cells (MCF-7), stevioside has been reported to stimulate ROS-mediated apoptosis, with observed increased expression of apoptotic proteins like Bax, Bcl-2, and Caspase-9 alliedacademies.org. Purified stevioside has also been shown to be capable of inducing apoptosis in MDA-MB-231 and SKBR3 breast cancer cells researchgate.net.

Inhibition of Cancer Cell Proliferation and Colony Formation

Stevioside (hydrate) has demonstrated the ability to inhibit the proliferation of various cancer cell lines in vitro. In human osteosarcoma (SaOs2) cells, steviol, a metabolite of stevioside, induced a dose-dependent reduction in cell viability and reduced their colony formation ability nih.gov.

Stevioside extract considerably and strongly suppresses the proliferation of human prostate cancer (PC-3) cells, with a significant decrease in the percentage of viable cells as concentration increases ccij-online.orgccij-online.org.

In ovarian cancer (OVCAR-3) cells, stevioside treatment repressed cell growth and induced cytotoxicity in both a dose-dependent and time-dependent manner alliedacademies.org.

Steviol, a metabolite of stevioside, has shown intensive anticancer activity on human gastrointestinal cancer cells, inhibiting cell viability in a time and dose-dependent manner oncotarget.com. At certain concentrations, steviol presented similar or even stronger inhibition efficiency compared to 5-fluorouracil (B62378) (5-FU), a common chemotherapy agent oncotarget.com.

Stevioside also showed higher cell growth inhibition on HepG2 liver cancer cells compared to other tested cancerous cell lines like HT29 (colon) and MCF7 (breast) in one study . Purified stevioside inhibited the growth of MDA-MB-231 and SKBR3 human breast cancer cell lines researchgate.net.

In pancreatic cancer cells (AsPC1 and HPAF-II), steviol treatment inhibited cell proliferation in a dose-dependent manner, with a significant inhibitory effect observed at higher concentrations mdpi.com. Steviol also inhibited the clonogenic potential of these pancreatic cancer cells mdpi.com.

Interaction with Biological Systems beyond Mammalian Physiology (e.g., Gut Microbiota, Animal Growth Models)

Stevioside, a major sweetening compound from Stevia rebaudiana, is not readily digested by mammalian enzymes in the upper gastrointestinal tract and reaches the colon largely intact. nih.govoup.com Here, it is metabolized by intestinal bacteria into steviol. nih.govoup.com This interaction with the gut microbiota is a key area of research, alongside investigations into stevioside's effects as a feed additive in various animal growth models.

Interaction with Gut Microbiota

The metabolism of steviol glycosides, including stevioside, is dependent on the gut microbiota. nih.govresearchgate.net Microbial enzymes in the colon are responsible for hydrolyzing stevioside into its aglycone, steviol, which can then be absorbed. nih.govoup.com Studies have shown that certain bacteria, such as Bacteroides, can hydrolyze stevioside to steviol, while others, like Lactobacilli and Bifidobacteria, cannot. nih.gov

Specific research findings demonstrate varied impacts on bacterial growth:

An in vitro study investigating the effects of stevioside on Escherichia coli growth showed that while lower concentrations had a less noticeable effect, higher concentrations could slow down or inhibit bacterial growth in a dose-dependent manner. bsmiab.org

Another study evaluated the effects of stevioside and rebaudioside A on Lactobacillus reuteri strains, finding that both glycosides inhibited the growth of these beneficial bacteria in a concentration-dependent and strain-specific manner, also altering the production of lactic and acetic acids. mdpi.com

In broiler chickens, dietary stevioside supplementation has been shown to improve the concentration of Lactobacillus and suppress E. coli and Salmonella in the caecum. researcherslinks.comresearchgate.net

Supplementation with stevia residue extract in weaned piglets significantly increased the relative abundance of potentially beneficial bacteria, specifically Prevotellaceae (family), Roseburia (genus), and Prevotella (genus), at a dosage of 400 mg/kg. mdpi.comnih.gov

Impact on Animal Growth Models

Stevioside has been investigated as a feed additive in various animal models to assess its effects on growth performance and health.

In broiler chickens , dietary supplementation with stevioside has shown positive effects on growth performance. Studies have indicated that stevioside can enhance growth performance, breast meat quality, and certain blood biochemical parameters. researcherslinks.comresearchgate.net For example, one study found that a stevia-based sweetener at 80 ppm significantly increased body weight and body weight gain in broiler chickens at market age. nih.govveterinaryworld.org Stevioside supplementation also led to a linear increase in total protein, globulin, immunoglobulin A (IgA), and immunoglobulin G (IgG) concentrations, while decreasing glucose concentration. researcherslinks.comresearchgate.net It also decreased abdominal fat percentage. researcherslinks.comresearchgate.net However, earlier studies had conflicting results regarding the effect of dietary stevioside on broiler growth performance. researcherslinks.com Stevioside has also been shown to improve intestinal immune function in chicken offspring, potentially by modulating gut microbiota. nih.gov

Studies in swine have also explored stevioside as a feed additive. A systematic review indicated that non-nutritive sweeteners like stevioside may improve growth performance and feed intake in pigs, with some studies reporting reduced diarrhea rates. nih.govresearchgate.net Supplementation with stevia residue extract in weaned piglets at 200 mg/kg significantly reduced the diarrhea rate. mdpi.com While some studies showed no significant effect of stevia on the average daily weight gain, average daily feed intake, and feed-to-weight ratio of weaned piglets at certain concentrations, others found that supplementation improved average daily weight gain and feed intake in finishing pigs. mdpi.com The effects might be related to the developmental stage of the pig's digestive system. mdpi.com Stevioside has also demonstrated the ability to improve antioxidant capacity and intestinal barrier function in intestinal porcine epithelial cells under oxidative stress. mdpi.com

In ruminants , research on stevioside is less extensive compared to poultry and swine. Studies in goats have shown that stevioside supplementation can increase the dry matter intake of forage and total diet. nih.gov It also promoted a quadratic increase in the apparent total tract digestibilities of neutral detergent fiber (NDF) and acid detergent fiber (ADF). nih.gov In Hu sheep, dietary inclusion of steviol glycosides did not significantly affect growth rate or serum biochemical indices but improved rumen fermentation parameters and the structure of the rumen microbial community, helping maintain the balance of rumen microecology. nih.govresearchgate.net Supplementation with stevioside and organic selenium in Hanwoo cattle enhanced final body weight, weight gain, and carcass crude protein. mdpi.com It also improved meat quality traits and reduced lipid oxidation during storage. mdpi.com

Studies in fish have also been conducted. In thinlip mullet juveniles exposed to lead, stevioside demonstrated a positive influence on growth parameters and helped mitigate lead toxicity by restoring biochemical markers and enhancing antioxidant enzyme activity. nih.gov Moderate stevioside doses (300-500 mg/kg) significantly boosted growth, final and daily weight gain, and increased total protein in blood serum in thinlip mullets subjected to chronic cold stress. nih.govresearchgate.net However, a study in red hybrid tilapia found that dietary stevia (steviol glycosides) at tested levels (0, 1, 3, and 6%) had no significant effect on growth, feed intake, body indices, muscle composition, or intestinal short-chain fatty acids. researchgate.net This suggests that stevia did not improve diet palatability or appear to be metabolized for energy or fermented in tilapia at these levels. researchgate.net

Data Tables

Animal Model	Stevioside Supplementation Level	Key Findings on Growth Performance	Key Findings on Gut Microbiota/Intestinal Health	Source
Broiler Chickens	80 ppm Stevia-based sweetener	Significantly higher body weight and body weight gain.	Improved immune response (higher antibodies against Newcastle disease virus).	nih.govveterinaryworld.org
Broiler Chickens	1.5, 3, 6 g STE/kg feed	Positive effect on growth performance; decreased abdominal fat.	Improved Lactobacillus concentration; suppressed E. coli and Salmonella in caecum.	researcherslinks.comresearchgate.net
Weaned Piglets	200 mg/kg Stevia residue extract	No significant effect on ADG, ADFI, F:G ratio at some levels.	Significantly reduced diarrhea rate. Increased relative abundance of beneficial bacteria at 400 mg/kg.	mdpi.comnih.gov
Finishing Pigs	100 mg/kg Stevia residue extract	Improved average daily weight gain and average daily feed intake.	Not specified in the provided snippets.	mdpi.com
Goats	400-800 mg stevioside/kg forage	Increased dry matter intake of forage and total diet.	Increased apparent total tract digestibilities of NDF and ADF.	nih.gov
Hu Sheep	0.07% Steviol glycosides	No significant effect on growth rate or serum biochemical indices.	Improved rumen fermentation parameters and microbial community structure; helped maintain rumen microecology.	nih.govresearchgate.net
Hanwoo Cattle	1% Stevioside + 0.08% O-Se	Enhanced final body weight, weight gain, and carcass crude protein.	Microbial count tended to decrease (not significant).	mdpi.com
Thinlip Mullet	150-450 mg/kg diet (with Lead)	Positive influence on growth parameters.	Mitigated lead toxicity, restored biochemical markers, enhanced antioxidant enzyme activity.	nih.gov
Thinlip Mullet	300-500 mg/kg diet	Significantly boosted growth, final and daily weight gain.	Increased total protein in blood serum; enhanced antioxidant enzyme activity in liver.	nih.govresearchgate.net
Red Hybrid Tilapia	1, 3, 6% Stevia	No significant effect on growth, feed intake, or body indices.	No significant effect on intestinal short-chain fatty acids; not metabolized for energy or fermented at these levels.	researchgate.net

Stability and Degradation Pathways of Stevioside Hydrate

Impact of Environmental Factors on Stevioside (B1681144) (Hydrate) Stability

Stevioside's stability varies depending on the environmental conditions it is subjected to. Factors like heat, pH levels, UV light, and the presence of oxidizing agents can induce its degradation.

Thermal Stability and Degradation Temperatures

Stevioside demonstrates good thermal stability up to certain temperatures. In water, it remains stable when heated up to 120 °C and begins to degrade at temperatures exceeding 140 °C. utm.myresearchgate.net Solid stevioside shows good stability up to 120 °C for 1 hour, with forced decomposition observed at temperatures above 140 °C, leading to total decomposition at 200 °C. academicjournals.org This suggests that while stable under typical food processing temperatures, very high temperatures can cause significant degradation. Studies have shown that prolonged heating at 100 °C in aqueous solution can decrease stevioside concentration. tandfonline.com Dry heating at 105 °C for 48 hours resulted in a 91% degradation of stevioside. utm.myutm.my

pH-Dependent Hydrolysis and Stability Profiles (Acidic, Basic, Neutral Conditions)

The pH of the surrounding medium significantly impacts stevioside stability. Stevioside is generally stable within a pH range of 2.0 to 10.0. utm.myresearchgate.net However, it undergoes degradation at pH 1.00. utm.myresearchgate.net In aqueous solutions, stevioside is remarkably stable over a wide pH range under thermal treatment up to 80 °C. academicjournals.orgresearchgate.net Under strong acidic conditions (pH 1.0), forced decomposition occurs, resulting in total decomposition after incubation at 80 °C for 2 hours. academicjournals.org Stevioside is more stable under acidic hydrolysis conditions compared to basic solutions. utm.mybiosynth.com For instance, hydrolysis in 0.1 M NaOH solution at 80 °C for 8 hours caused total degradation, whereas in 0.1 M HCl solution under the same conditions, degradation reached 81%. utm.my The type of acid also influences degradation; stevioside is more degraded in phosphoric acid solution than in citric acid solution at 80 °C for 8 hours. utm.myresearchgate.net Stevioside samples maintained at a pH of 2-10 preserved their properties even at elevated temperatures (80°C). researchgate.net Significant degradation was only observed when the pH was lower than 2. researchgate.net

Photodegradation under UV Exposure

The effect of UV exposure on stevioside stability has been investigated. While some earlier studies suggested that stevioside is not degraded by light, other research indicates that UV exposure can cause the breakdown of glycoside bonds. utm.myutm.my Stevioside degradation was influenced by UV rays. utm.my Exposure to UV254 nm for 48 hours resulted in degradation, with higher degradation observed in 0.1 M NaOH solution (91.1%) compared to distilled water (53.5%) and 0.1 M HCl solutions (54.4%). utm.my However, other studies have reported no significant photodegradation for stevioside under sunlight exposure. acs.org Research on rebaudioside A, a structurally similar compound, showed that its stability was adversely affected by light exposure, with degradation rates increasing with increasing light intensity. nih.gov

Oxidative Degradation Mechanisms

Oxidative degradation is another factor that can affect stevioside stability. Stevioside can be oxidized by hydrogen peroxide (H2O2), leading to its degradation. utm.myutm.myscilit.com Stevioside was fully degraded by oxidation in one study. utm.my In vitro oxidative degradation has been demonstrated by adding hydrogen peroxide to stevioside. researchgate.net

Identification and Characterization of Degradation Products

The degradation of stevioside under various stress conditions leads to the formation of several degradation products. These products can be identified and characterized using analytical techniques such as High-Performance Liquid Chromatography (HPLC) and Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS). utm.myutm.my

Sequential Cleavage of Glucose Moieties (e.g., Steviolbioside (B1681143), Steviolmonoside, Steviol)

A primary degradation pathway of stevioside involves the sequential cleavage of its glucose moieties. Stevioside, a diterpene glycoside, has glucose units attached to the steviol (B1681142) backbone. Upon degradation, these glycoside bonds can break. utm.myutm.my The sequential loss of glucose molecules leads to the formation of less glycosylated compounds. utm.myutm.my

Studies using ESI-MS/MS have identified key degradation products based on their mass-to-charge ratio (m/z). Stevioside itself is detected as [M-H]¯ with an m/z of 803. utm.myutm.myresearchgate.net The loss of one glucose molecule (characterized by a fragmentation of [M-162]¯) from stevioside results in the formation of steviolbioside, detected as [M-H]¯ at m/z = 641. utm.myutm.myresearchgate.netsciepub.com Further cleavage of a glucose unit from steviolbioside yields steviolmonoside, detected as [M-H]¯ at m/z = 479. utm.myutm.myresearchgate.netsciepub.com The complete removal of the glycoside moieties results in the aglycon, steviol, detected as [M-H]¯ at m/z = 317. utm.myutm.myresearchgate.netsciepub.com This sequential cleavage pathway demonstrates that steviol is the final degradation product resulting from the loss of glucose molecules from stevioside. utm.myresearchgate.net The ester bond at the C-19 position of steviol has been reported to be more heat-labile than the glucosidic bond at the C-13 position. tandfonline.comresearchgate.net

Data Table: Stevioside Degradation Products Identified by ESI-MS/MS

Compound	Detected m/z ([M-H]¯)	Relationship to Stevioside
Stevioside	803	Parent Compound
Steviolbioside	641	Stevioside - 1 Glucose
Steviolmonoside	479	Steviolbioside - 1 Glucose
Steviol	317	Steviolmonoside - 1 Glucose

Microbial Degradation Products and Pathways

Microbial degradation of stevioside primarily occurs in the lower gastrointestinal tract of humans and animals. This process is mediated by the bacterial intestinal flora. nih.govnih.gov Specifically, bacteria belonging to the Bacteroides genus have been identified as capable of hydrolyzing stevioside. nih.govnih.gov

The degradation involves the sequential hydrolysis of the glucose moieties attached to the steviol backbone. fda.gov Stevioside, a β-D-glucosyl ester at the C-19 carboxyl group and a β-D-glucosyl-(1→2)-β-D-glucosyl ether at the C-13 hydroxyl group of steviol, is initially hydrolyzed to steviolbioside by the removal of one glucose unit. Steviolbioside is then further hydrolyzed to steviolmonoside (rubusoside or 13-O-β-D-glucosylsteviol), followed by the final hydrolysis to the aglycone, steviol. nih.govfda.govutm.my

Studies involving incubation with soil bacteria under anaerobic conditions have shown that stevioside is degraded to steviol, with rubusoside (B1680263) identified as an intermediate product in this pathway. researchgate.net Furthermore, extended incubation and repetitive sub-cultivation with a bacterial community selected from soil samples led to the formation of novel degradation compounds. These compounds, nicknamed monicanone and monicanol, represent modifications of the steviol nucleus, including a tricyclic ketone and its corresponding reduced form. researchgate.net

The primary microbial degradation pathway in the gut leads to the formation of steviol. nih.govnih.gov

Forced Degradation Studies for Stability Assessment

Forced degradation studies are conducted to evaluate the stability of stevioside under various stress conditions, providing insights into its degradation pathways and products. These studies typically involve exposure to factors such as acid and base hydrolysis, elevated temperature, oxidation, and light. biomedres.usutm.myresearchgate.net

The stability of stevioside is influenced by environmental factors such as pH, temperature, and time. utm.myresearchgate.net

Acid and Base Hydrolysis: Stevioside is susceptible to hydrolysis, particularly under acidic and basic conditions, which leads to the breakdown of glycosidic bonds. utm.my Under mild acidic conditions (pH 2–6.5 at 50°C), stevioside demonstrates good stability over 72 hours. researchgate.net However, increasing the temperature and decreasing the pH accelerates degradation. researchgate.net Complete degradation of stevioside was observed at pH 2 and 80°C after 72 hours. researchgate.net The type of acid also influences the degradation rate; stevioside was found to be more degraded in phosphoric acid (98% degradation) compared to citric acid (86% degradation) after 8 hours at 80°C. utm.myresearchgate.net

Basic hydrolysis also significantly impacts stevioside stability. Total degradation was observed in a 0.1 M NaOH solution at 80°C after 8 hours. utm.myresearchgate.net Stevioside is generally more stable under acidic conditions than in basic solutions. utm.myresearchgate.net

Thermal Degradation: Elevated temperatures can induce thermal degradation of stevioside. In aqueous solutions, stevioside is stable up to 120°C, with degradation commencing above 140°C. utm.my Prolonged heating at 100°C in an aqueous solution has been shown to decrease stevioside concentration, yielding steviolbioside and glucose as degradation products. tandfonline.com The C-19 ester linkage is considered the most heat-labile bond in the stevioside molecule. tandfonline.com Dry heating at 105°C for 48 hours resulted in a significant degradation of 91%. utm.myutm.my

Photodegradation: Exposure to UV light can also contribute to stevioside degradation. Studies using UV254 nm exposure have shown degradation, with a more pronounced effect observed in alkaline solutions (0.1 M NaOH) resulting in 91.1% degradation, compared to distilled water (53.5%) and 0.1 M HCl (54.4%). utm.myresearchgate.net However, one source indicates that stevioside is not degraded by light. utm.my

Oxidative Degradation: Oxidizing agents, such as hydrogen peroxide (H₂O₂), can also cause the degradation of stevioside. utm.myutm.my

The primary degradation products identified from forced degradation studies, particularly under hydrolytic conditions, are consistent with the sequential removal of glucose units. These include steviolbioside, steviolmonoside (steviol-19-O-glucoside), and ultimately, steviol. fda.govutm.my The loss of a glucose molecule is typically characterized by a fragmentation pattern with a mass-to-charge ratio difference of 162 ([M-162]⁻). utm.my

The following table summarizes some of the degradation percentages observed under various stress conditions:

Stress Condition	Concentration/Medium	Temperature (°C)	Time	Degradation (%)	Reference
Acid Hydrolysis (HCl)	0.1 M	80	8 hrs	81	utm.myresearchgate.net
Acid Hydrolysis (Phosphoric Acid)	-	80	8 hrs	98	utm.myresearchgate.net
Acid Hydrolysis (Citric Acid)	-	80	8 hrs	86	utm.myresearchgate.net
Base Hydrolysis (NaOH)	0.1 M	80	8 hrs	100	utm.myresearchgate.net
Hydrolysis (Distilled Water)	-	80	8 hrs	25	utm.myresearchgate.net
Dry Heating	Solid	105	48 hrs	91	utm.myutm.my
UV254 nm Exposure	Distilled Water	Ambient	-	53.5	researchgate.net
UV254 nm Exposure	0.1 M HCl	Ambient	-	54.4	researchgate.net
UV254 nm Exposure	0.1 M NaOH	Ambient	-	91.1	researchgate.net
Thermal (Aqueous Solution)	6.5 mg/mL	100	Prolonged	Decrease in conc.	tandfonline.com
Thermal (Aqueous Solution)	0.5 g/L	80	2 hrs	>5	tandfonline.com

Note: The specific conditions and reported values may vary slightly between different studies.

Emerging Research Frontiers and Future Directions for Stevioside Hydrate

Exploration of Underexplored Aspects of Stevioside (B1681144) (Hydrate) Biochemistry and Functionality

Current research is delving deeper into the intricate biochemical interactions and potential functionalities of stevioside beyond its role as a sweetener. Studies are exploring its binding affinity with various proteins and receptors involved in metabolic pathways, particularly in the context of conditions like Type 2 Diabetes (T2D). frontiersin.org Molecular docking and simulation studies have investigated the interaction between stevioside and key diabetic proteins such as Glucose Transporter-4 (GLUT-4), Akt, Insulin (B600854) Receptor (IR), and Insulin Receptor Substrate-1 (IRS-1). frontiersin.org These in silico analyses suggest that stevioside can bind to these proteins with favorable docking energies, indicating potential interactions within the insulin signaling pathway. frontiersin.org

For instance, docking analysis showed binding energies of -9.9 kcal/mol with GLUT-4, -6.7 kcal/mol with Akt, -8.0 kcal/mol with IR, and -8.8 kcal/mol with IRS-1. frontiersin.org Further analysis indicated strong binding interactions with IRS-1, forming a salt bridge and multiple hydrogen bonds with specific amino acid residues. frontiersin.org

Beyond metabolic interactions, the impact of stevioside on oxidative stress and related cellular damage is also being investigated. Studies in diabetic rat models have shown that stevioside can significantly reduce oxidative stress markers like lipid peroxidation and nitric oxide in organs such as the liver and kidney, consequently reducing DNA fragmentation. nih.gov In silico analysis in these studies suggested that these effects might be linked to the inhibition of beta-adrenergic receptor kinase and G-protein-coupled receptor kinase. nih.gov

These findings highlight the potential for stevioside to exert biochemical effects beyond sweet taste perception, opening avenues for exploring its therapeutic potential and understanding its full biological profile.

Development of Novel Biosynthetic Routes and Enhanced Production Systems

Enhancing the sustainable and efficient production of stevioside is a key area of research. While extraction from Stevia rebaudiana leaves is the primary method, efforts are focused on developing novel biosynthetic routes and improving existing production systems, including tissue culture and metabolic engineering. juit.ac.in, mdpi.com

The biosynthesis of steviol (B1681142) glycosides, including stevioside, involves a complex pathway sharing precursors with gibberellic acid synthesis. juit.ac.in, iitg.ac.in This pathway involves several enzymatic steps, with UDP-glycosyltransferases (UGTs) playing a crucial role in adding glucose units to the steviol backbone. iitg.ac.in, agriculturejournals.cz Researchers are exploring novel genes and enzymes involved in this pathway to potentially increase the production of specific steviol glycosides. mdpi.com

Metabolic engineering techniques are being utilized to characterize and alter the gene expression of these enzymes in Stevia plants or heterologous hosts like yeast and bacteria to enhance the yield of desired compounds like stevioside or its sweeter derivatives like rebaudioside A. mdpi.com, maxapress.com

Tissue culture techniques also present a promising approach for the sustainable production of stevioside. juit.ac.in Studies have investigated the use of shoot and callus cultures of Stevia rebaudiana and the application of various elicitors to enhance steviol glycoside production. juit.ac.in For example, experiments have shown that elicitors like sodium alginate and yeast extract can significantly improve plant growth and enhance the production of steviol glycosides in tissue cultures. juit.ac.in

The conversion of stevioside to rebaudioside A, a sweeter congener with less bitterness, is another focus for enhanced production systems, often involving enzymatic biotransformation using methods like suspension cell cultures. researchgate.net

These advancements in understanding and manipulating the biosynthetic pathways, coupled with improved tissue culture and biotransformation techniques, are crucial for meeting the increasing demand for stevioside and other steviol glycosides.

Advanced Structural Modifications for Diversified Applications in Research

Structural modification of stevioside and its related compounds is an active area of research aimed at diversifying their applications and improving their properties, such as solubility and taste profile. While much of the research on structural modification has focused on isosteviol (B191626) (a hydrolysis product of stevia glycosides), the principles and techniques explored can be applied to stevioside itself. scienceopen.com

Chemical modifications often target specific positions on the steviol backbone and its attached glycosyl residues. For isosteviol, modifications at the C-19 carboxyl group, C-16 carbonyl group, and D-ring have been explored, leading to derivatives with altered biological activities and improved solubility. scienceopen.com For example, converting isosteviol derivatives into sodium salts has been shown to increase their solubility, which is a key challenge for the application of some steviol glycosides. scienceopen.com

Enzymatic modifications, such as glycosylation, are also being investigated to alter the structure of stevioside and improve its organoleptic properties, particularly to reduce bitterness and enhance sweetness quality. researchgate.net Studies have demonstrated that enzymatic α-glucosylation of stevioside can lead to a significant reduction in bitterness. researchgate.net

These structural modification approaches are vital for tailoring stevioside and its derivatives for specific research applications and potentially expanding their use in various industries beyond sweeteners.

Integration of Omics Technologies (e.g., Metabolomics, Proteomics) in Stevioside (Hydrate) Research

The integration of omics technologies, such as metabolomics and proteomics, is providing a more holistic understanding of stevioside's effects on biological systems and the plant's own metabolic processes related to steviol glycoside production. frontiersin.org, researchgate.net

Metabolomics, the large-scale analysis of metabolites, can help profile the changes in plant metabolism under different conditions, including those that might influence stevioside production. frontiersin.org, unil.ch It can also be used to study the metabolic fate and effects of stevioside in biological systems. frontiersin.org For instance, metabolomics studies have been used to understand plant responses to stress, which can impact the accumulation of secondary metabolites like steviol glycosides. frontiersin.org

Proteomics, the study of the entire set of proteins, can reveal how protein expression levels change in response to various factors, including the presence of stevioside or during the plant's synthesis of these compounds. researchgate.net, researchgate.net This can provide insights into the molecular mechanisms underlying the observed effects or production levels. Gel-free proteomics has been used to study protein changes in plants under stress conditions, which can be relevant to understanding the complex interplay of pathways involved in steviol glycoside biosynthesis. nih.gov

Integrating these omics approaches allows researchers to connect changes at the molecular level (genes, proteins, metabolites) with observed phenotypes or production yields, leading to a more comprehensive understanding of stevioside biochemistry and its interactions within complex biological networks. frontiersin.org, researchgate.net

Computational and In Silico Modeling for Predictive Research and Drug Discovery

Computational and in silico modeling techniques are increasingly valuable tools in stevioside research, particularly for predicting interactions, understanding mechanisms, and facilitating drug discovery efforts. researchgate.net, nih.gov, science.gov

Molecular docking and dynamics simulations are widely used to predict the binding affinity and stability of stevioside with target proteins and receptors. frontiersin.org, researchgate.net, nih.gov This is particularly relevant in exploring its potential therapeutic applications, such as in the management of Type 2 Diabetes, by identifying key proteins involved in relevant pathways. frontiersin.org, researchgate.net, nih.gov For example, in silico studies have predicted the binding of stevioside to proteins like PPARG and PTGS2, suggesting potential mechanisms for its effects on T2D. researchgate.net, nih.gov

Beyond protein interactions, computational methods can also be used to analyze the structural properties of stevioside and its derivatives, predict their pharmacokinetic properties, and design novel compounds with improved characteristics. frontiersin.org, scienceopen.com

Network pharmacology, a computational approach, is being employed to investigate the complex interactions between stevioside and multiple biological targets and pathways simultaneously. researchgate.net, nih.gov This can help to identify the key pathways and potential therapeutic targets associated with stevioside's effects, providing a systems-level understanding. researchgate.net, nih.gov

These computational approaches accelerate the research process by allowing for the screening of potential interactions and the prediction of biological activities before extensive experimental work, guiding future research directions and potentially leading to the discovery of new applications for stevioside.

Q & A

Q. What are the recommended protocols for preparing stevioside (hydrate) solutions in aqueous buffers for in vitro studies?

Stevioside (hydrate) is sparingly soluble in aqueous buffers. To maximize solubility:

• Dissolve the compound in DMSO (30 mg/mL) first, then dilute with the aqueous buffer (e.g., PBS pH 7.2) to achieve a final solubility of ~0.11 mg/mL .
• Avoid storing aqueous solutions for >24 hours to prevent degradation.
• Purge solvents with inert gases (e.g., nitrogen) to minimize oxidation during preparation .

Q. How can stevioside extraction efficiency from plant material be optimized?

Methanol or methanol/water extraction methods are simpler and more efficient than water-based extraction.

• Correlate total soluble carbohydrate content with stevioside concentration (via HPLC) to estimate purity during extraction .
• Dry plant material at controlled temperatures to preserve glycoside integrity .

Q. What safety precautions should be followed when handling stevioside (hydrate) in laboratory settings?

• No acute toxicity or sensitization effects are reported, but standard lab safety protocols apply:

• Use gloves and eye protection.
• Store at -20°C for long-term stability (≥4 years) .
  • Refer to OSHA HCS-compliant safety data sheets for handling and disposal guidelines .

Advanced Research Questions

Q. How can contradictory findings on stevioside’s pro- and anti-inflammatory effects in THP-1 cells be reconciled?

• Stevioside exhibits context-dependent activity:

• At 1 mM, it reduces LPS-stimulated TNF-α and IL-1β production but induces these cytokines in unstimulated cells .
• Experimental variables (e.g., cell activation state, dose timing) must be standardized.
• Use dose-response curves (e.g., 0.1–1 mM) and include controls for baseline cytokine levels .

Q. What methodological considerations are critical for validating stevioside’s dose-dependent effects in metabolic studies?

• Design in vivo studies (e.g., GK diabetic rats) with:

• Dose ranges (e.g., 0.03–0.3 g/kg) to identify therapeutic vs. toxic thresholds .
• Longitudinal monitoring of glucose tolerance and insulin secretion .
  • In vitro models (e.g., pancreatic islets) require glucose-stimulated insulin secretion assays with stevioside pre-incubation (≥1 µM) .

Q. How can analytical techniques like HPLC or LC-MS be optimized to quantify stevioside and its metabolites in biological matrices?

• Use reverse-phase HPLC with acetonitrile/water gradients and UV detection (210 nm) for stevioside quantification .
• For metabolite analysis (e.g., steviol), employ LC-MS with colon tissue homogenates to track phase II metabolism .
• Validate methods using reference standards and spike-recovery experiments .

Q. What experimental strategies address discrepancies in stevioside’s pharmacokinetic profiles across species?

• Conduct comparative studies:

• Use radiolabeled stevioside to track absorption and urinary excretion patterns in rodents vs. primates .
• Account for interspecies differences in gut microbiota, which influence metabolite formation .

Q. How should researchers design studies to evaluate stevioside’s dual role in carcinogenesis (e.g., TPA-induced tumor promotion vs. chemoprevention)?

• Utilize two-stage carcinogenesis models (e.g., mouse skin):

• Apply stevioside (ID50 = 291.6 µg/ear) before or after TPA exposure to assess inhibitory effects .
• Measure biomarkers like edema, COX-2 expression, and oxidative stress .